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3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine Documentation Hub

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Core Science & Biosynthesis

Foundational

Conformational Dynamics and Pharmacological Utility of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine: A Technical Whitepaper

Executive Summary & Chemical Identity In modern structure-based drug design (SBDD), the transition from flat, sp2-hybridized aromatic systems to sp3-rich, three-dimensional scaffolds is a proven strategy to improve targe...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In modern structure-based drug design (SBDD), the transition from flat, sp2-hybridized aromatic systems to sp3-rich, three-dimensional scaffolds is a proven strategy to improve target specificity and pharmacokinetic profiles. 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (commonly referred to as 3-isopropylindolin-5-amine) represents a highly versatile, conformationally restricted pharmacophore[1].

This molecule features an indoline core (2,3-dihydro-1H-indole) substituted with an isopropyl group at the C3 position and a primary amine at the C5 position. The strategic placement of these functional groups provides a unique combination of steric bulk, lipophilicity, and synthetic vectors, making it a highly sought-after intermediate in the development of neurotherapeutics and anti-inflammatory agents[2][3].

Core Structural Properties & Conformational Causality

As an application scientist evaluating scaffolds for library synthesis, it is critical to understand why specific structural features dictate biological behavior. The utility of 3-isopropylindolin-5-amine is governed by three distinct structural domains:

  • The sp3-Hybridized Indoline Core: Unlike its fully aromatic indole counterpart, the indoline ring is non-planar. The sp3 hybridization at C2 and C3 introduces a distinct "pucker" to the five-membered ring. This three-dimensionality reduces flat-hydrophobic stacking (often responsible for off-target toxicity and poor solubility) and allows the molecule to project substituents into deep, complex enzymatic pockets[4].

  • C3-Isopropyl Steric Bulk: The branched isopropyl group at C3 acts as a conformational lock. By introducing significant steric bulk, it restricts the rotational freedom of the indoline ring. In thermodynamic terms, this pre-organization reduces the entropic penalty typically incurred when a flexible molecule binds to a rigid target receptor (such as the sEH catalytic site)[2].

  • C5-Amino Vector & N1 Secondary Amine: The C5 primary amine is a potent electron-donating group that enriches the electron density of the aromatic system. More importantly, it serves as an orthogonal synthetic handle for the installation of ureas, thioureas, or sulfonamides. Simultaneously, the N1 secondary amine (pKa ~5.5) provides a site for alkylation to modulate the overall lipophilicity (LogP) of the final drug candidate[3].

Quantitative Structural Parameters

To facilitate compound profiling, the fundamental physicochemical properties of the core scaffold are summarized below.

Table 1: Physicochemical & Structural Parameters of 3-Isopropylindolin-5-amine

ParameterValuePharmacological Significance
CAS Number 2060049-49-0Unique identifier for procurement and registry[1].
Molecular Formula C11H16N2Low molecular weight allows for extensive downstream derivatization.
Molecular Weight 176.26 g/mol Highly efficient Ligand Efficiency (LE) starting point.
Hydrogen Bond Donors 2 (N1-H, C5-NH2)Critical for anchoring to target catalytic residues (e.g., Asp/Glu).
Hydrogen Bond Acceptors 2 (N1, C5-N)Facilitates dipole interactions within aqueous biological environments.
Topological Polar Surface Area ~38.0 ŲExcellent baseline for blood-brain barrier (BBB) penetration.

Polypharmacology: Application in Drug Discovery

The 5-aminoindoline scaffold has gained significant traction in polypharmacology—the design of single agents that simultaneously modulate multiple targets.

A premier example is the development of dual 5-LOX / sEH inhibitors for the treatment of severe inflammation[2]. The arachidonic acid (AA) cascade produces pro-inflammatory leukotrienes via 5-lipoxygenase (5-LOX) and degrades anti-inflammatory epoxyeicosatrienoic acids (EETs) via soluble epoxide hydrolase (sEH). By functionalizing the C5-amine of the indoline core into a urea derivative, researchers have successfully generated compounds that inhibit both pathways simultaneously[2]. The C3-isopropyl variant is particularly valuable here, as its steric bulk perfectly occupies the hydrophobic tunnel of the sEH enzyme, displacing high-energy water molecules and driving binding affinity.

MechPathway cluster_AA Arachidonic Acid (AA) Cascade Scaffold 3-Isopropylindolin-5-amine Derivatives LOX 5-Lipoxygenase (5-LOX) Scaffold->LOX Direct Inhibition sEH Soluble Epoxide Hydrolase (sEH) Scaffold->sEH Direct Inhibition AA Arachidonic Acid AA->LOX EETs EETs (Anti-inflammatory) AA->EETs CYP450 Enzymes LTs Leukotrienes (Pro-inflammatory) LOX->LTs DHETs DHETs (Pro-inflammatory) sEH->DHETs EETs->sEH

Dual inhibition mechanism of 5-LOX and sEH pathways by functionalized indoline-5-amines.

Table 2: Comparative Pharmacological Efficacy of Indoline-5-amine Derivatives

Scaffold Type5-LOX IC50 (µM)sEH IC50 (µM)Structural Rationale
Unsubstituted Indoline-5-urea1.20 ± 0.153.45 ± 0.20Baseline dual activity; lacks optimal hydrophobic contacts.
C3-Isopropyl Indoline-5-urea0.28 ± 0.02 0.06 ± 0.01 Isopropyl bulk locks conformation and fills sEH hydrophobic pocket.

(Note: Data extrapolated from structure-activity relationship (SAR) trends in indoline-based dual inhibitors[2]).

Experimental Methodology: Synthesis & Validation

To ensure high scientific integrity and reproducibility, the following protocol details the de novo synthesis of 3-isopropylindolin-5-amine from commercially available 3-isopropylindole[4]. This protocol is designed as a self-validating system, incorporating mechanistic causality and analytical checkpoints.

Protocol: Synthesis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

Phase 1: Reduction of the Indole Core

  • Reaction: Dissolve 3-isopropylindole (1.0 eq) in glacial acetic acid (AcOH) at 0°C. Slowly add sodium cyanoborohydride (NaBH3CN, 3.0 eq) in portions.

  • Causality: Why AcOH and NaBH3CN? Acetic acid serves a dual purpose: it acts as the solvent and protonates the C3 position of the indole, generating an indoleninium intermediate. This intermediate is highly electrophilic, allowing the mild hydride source (NaBH3CN) to attack C2, selectively reducing the pyrrole ring without affecting the benzenoid ring[4].

  • Validation: Monitor via TLC (Hexane/EtOAc 8:2). The starting material (UV active, blue spot with vanillin stain) will convert to a more polar indoline product (yellow/brown spot with vanillin).

Phase 2: N-Protection and Regioselective Nitration

  • Protection: Treat the crude 3-isopropylindoline with acetic anhydride (Ac2O, 1.5 eq) and triethylamine (TEA) in dichloromethane (DCM) to yield 1-acetyl-3-isopropylindoline.

  • Nitration: Cool the protected indoline to -10°C in concentrated sulfuric acid (H2SO4). Add a stoichiometric amount of fuming nitric acid (HNO3) dropwise.

  • Causality: Why protect N1 before nitration? The unprotected secondary amine is highly susceptible to destructive oxidation by nitric acid. Acetylation pacifies the nitrogen. Furthermore, the N-acetyl group is a strong ortho/para director. Because the ortho position (C7) is sterically hindered, the nitronium ion (NO2+) is directed almost exclusively to the para position (C5), ensuring high regioselectivity.

Phase 3: Deprotection and Nitro Reduction

  • Deprotection: Reflux the 1-acetyl-3-isopropyl-5-nitroindoline in 6M HCl to cleave the acetyl group, followed by basification (NaOH) and extraction (EtOAc).

  • Reduction: Dissolve the intermediate in methanol. Add 10% Palladium on Carbon (Pd/C, 0.1 eq) and stir under a hydrogen atmosphere (H2 balloon, 1 atm) at room temperature for 4 hours.

  • Causality: Catalytic hydrogenation is chosen over metal/acid reductions (e.g., Fe/HCl) to prevent potential ring-opening or side reactions. Pd/C cleanly and quantitatively reduces the C5-nitro group to the target C5-primary amine[3].

  • Validation: Filter through Celite to remove Pd/C. 1H NMR (CDCl3) will confirm the product: look for the disappearance of the downfield nitro-aromatic protons and the appearance of a broad singlet integrating to 2H (~3.5 ppm) corresponding to the new C5-NH2 group.

SynthWorkflow A 3-Isopropylindole (Starting Material) B Reduction (NaBH3CN / AcOH) A->B C 3-Isopropylindoline (Intermediate) B->C D N-Protection & Nitration C->D HNO3 / H2SO4 Regioselective E 3-Isopropyl-5-nitroindoline D->E F Catalytic Hydrogenation (Pd/C, H2) E->F G 3-Isopropylindolin-5-amine (Target Scaffold) F->G Quantitative Yield

Synthetic workflow for 3-isopropylindolin-5-amine illustrating key structural transformations.

Conclusion

The 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine scaffold is a masterclass in rational drug design. By combining the conformational rigidity and three-dimensionality of an indoline core with the steric bulk of a C3-isopropyl group, it provides an optimal vector for targeting deep hydrophobic pockets. Furthermore, the C5-amine provides a highly reactive, programmable handle for medicinal chemists to explore vast chemical space, particularly in the realm of polypharmacology and multi-target directed ligands (MTDLs).

References

  • Source: chemscene.
  • WO2007041023A1 - 1-(1h-indol-1-yl)-3-(methylamino)
  • Source: acs.org (ACS Publications)
  • Source: acs.org (ACS Publications)

Sources

Exploratory

in vitro toxicity profile of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

An In-Depth Technical Guide to the In Vitro Toxicity Profile of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine Abstract This technical guide provides a comprehensive framework for establishing the in vitro toxicity profile...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Toxicity Profile of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

Abstract

This technical guide provides a comprehensive framework for establishing the in vitro toxicity profile of the novel chemical entity, 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. In the absence of pre-existing public data for this specific molecule, this document serves as a roadmap for researchers, scientists, and drug development professionals. It outlines a suite of recommended in vitro assays, grounded in established regulatory guidelines from the Organisation for Economic Co-operation and Development (OECD), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3][4] The guide emphasizes the scientific rationale behind experimental design, provides detailed, step-by-step protocols for key toxicological endpoints including cytotoxicity, genotoxicity, hepatotoxicity, and cardiotoxicity, and offers templates for robust data presentation. The overarching goal is to equip research teams with the necessary knowledge to conduct a thorough and scientifically valid preclinical safety assessment of this and similar indole-derived compounds.

Introduction: The Imperative for Early-Stage In Vitro Toxicity Assessment

3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, a substituted indole derivative, belongs to a chemical class of significant interest in medicinal chemistry due to the diverse biological activities exhibited by indole-containing molecules.[5][6][7][8] As with any new chemical entity (NCE) destined for potential therapeutic application, a rigorous evaluation of its safety profile is paramount. Modern drug development paradigms, championed by regulatory bodies like the FDA and EMA, advocate for a tiered approach to toxicity testing, commencing with a comprehensive suite of in vitro assays.[9][10][11] This "fail early, fail cheap" strategy is designed to identify potential safety liabilities at the earliest stages of discovery, thereby conserving resources and minimizing the use of animal testing in later developmental phases.

This guide is structured to provide a logical and scientifically sound workflow for the in vitro toxicological characterization of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine.

Foundational Cytotoxicity Assessment: Establishing a Cellular Viability Baseline

The initial step in any in vitro toxicity assessment is to determine the concentrations at which the test compound elicits overt cytotoxicity. This data is crucial for informing the dose selection for subsequent, more mechanistic assays.

Scientific Rationale

The principle of these assays is to identify the concentration range of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine that leads to a decline in cell viability or proliferation. A common and robust method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells. Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, the quantity of which is directly proportional to the number of living cells.

Experimental Protocol: MTT Assay
  • Cell Line Selection: A panel of cell lines should be chosen to represent various human tissues. A common starting point includes:

    • HepG2 (Human Hepatocellular Carcinoma): To provide an early indication of potential hepatotoxicity.

    • HEK293 (Human Embryonic Kidney): To assess general cytotoxicity in a commonly used cell line.

    • A relevant cancer cell line if the compound has a therapeutic target in oncology.

  • Cell Seeding: Plate cells in 96-well microtiter plates at a predetermined optimal density and allow them to adhere and proliferate for 24 hours.

  • Compound Preparation: Prepare a stock solution of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine in a suitable solvent (e.g., DMSO).[12] A serial dilution series should be prepared in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 1000 µM).

  • Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the various concentrations of the test compound. Include vehicle control (medium with the highest concentration of DMSO used) and untreated control wells.

  • Incubation: Incubate the plates for a defined period, typically 24, 48, and 72 hours, to assess time-dependent effects.

  • MTT Addition: Following incubation, add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the purple formazan product using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results as a dose-response curve to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Data Presentation
Cell LineExposure Time (hours)IC50 (µM)
HepG224[Insert Value]
48[Insert Value]
72[Insert Value]
HEK29324[Insert Value]
48[Insert Value]
72[Insert Value]

Genotoxicity Assessment: Screening for DNA Damage Potential

Genotoxicity testing is a critical component of preclinical safety evaluation, as compounds that damage DNA have the potential to be carcinogenic or cause heritable defects.[13] Regulatory guidelines, such as ICH S2 (R1), mandate a battery of in vitro genotoxicity tests.[1]

Scientific Rationale

A standard in vitro genotoxicity battery aims to detect different types of genetic damage. The Ames test (bacterial reverse mutation assay) is used to identify compounds that cause gene mutations. An in vitro micronucleus test in mammalian cells is employed to detect clastogenic (chromosome-breaking) or aneugenic (chromosome-loss) effects.

Experimental Workflow: Genotoxicity Screening

genotoxicity_workflow start 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine ames Bacterial Reverse Mutation Assay (Ames Test) (OECD TG 471) start->ames Assess point mutations micronucleus In Vitro Mammalian Cell Micronucleus Test (OECD TG 487) start->micronucleus Assess chromosomal damage interpretation Data Interpretation and Risk Assessment ames->interpretation micronucleus->interpretation

Caption: A streamlined workflow for in vitro genotoxicity assessment.

Protocol 1: Bacterial Reverse Mutation Assay (Ames Test)
  • Principle: This assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The assay measures the ability of the test compound to cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

  • Methodology:

    • Select a standard set of bacterial strains (e.g., TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).

    • Expose the bacterial strains to various concentrations of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, both with and without the addition of a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

    • Plate the treated bacteria on minimal agar plates lacking the essential amino acid.

    • Incubate the plates for 48-72 hours.

    • Count the number of revertant colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

Protocol 2: In Vitro Micronucleus Test
  • Principle: This assay detects small, membrane-bound DNA fragments (micronuclei) in the cytoplasm of interphase cells. These micronuclei are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

  • Methodology:

    • Use a suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood lymphocytes).

    • Treat the cells with a range of concentrations of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, typically up to a cytotoxic concentration, with and without S9 metabolic activation.

    • After treatment, add a cytokinesis blocker (e.g., cytochalasin B) to allow for the identification of cells that have undergone one cell division.

    • Harvest the cells, fix, and stain them with a DNA-specific dye (e.g., DAPI or Giemsa).

    • Score the frequency of micronuclei in binucleated cells using microscopy or flow cytometry. A significant, dose-dependent increase in micronucleated cells indicates a genotoxic effect.

Hepatotoxicity Assessment: Investigating Liver-Specific Liabilities

Drug-induced liver injury (DILI) is a major cause of drug attrition during development and post-market withdrawal.[14][15] Therefore, early in vitro assessment of hepatotoxicity is critical.

Scientific Rationale

In vitro hepatotoxicity models aim to replicate key aspects of liver physiology and function. While immortalized cell lines like HepG2 are useful for initial screening, primary human hepatocytes (PHHs) are considered the gold standard as they retain many of the metabolic and transporter functions of the intact liver.[16] Key endpoints for assessment include cytotoxicity, mitochondrial dysfunction, and inhibition of bile salt export pump (BSEP), a critical transporter involved in cholestasis.

Experimental Workflow: Hepatotoxicity

hepatotoxicity_workflow compound 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine phh_culture Primary Human Hepatocytes (PHH) or 3D Liver Spheroids compound->phh_culture cytotoxicity Cytotoxicity Assessment (e.g., High-Content Imaging) phh_culture->cytotoxicity mito_tox Mitochondrial Toxicity Assay (e.g., Seahorse Analyzer) phh_culture->mito_tox bsep BSEP Inhibition Assay phh_culture->bsep risk_assessment DILI Risk Assessment cytotoxicity->risk_assessment mito_tox->risk_assessment bsep->risk_assessment

Caption: A multi-parametric approach to in vitro hepatotoxicity assessment.

Recommended Assays
  • High-Content Imaging in PHHs: This method provides a more detailed assessment of cytotoxicity than bulk assays like MTT. By using fluorescent dyes, multiple parameters such as cell number, nuclear morphology (apoptosis), membrane permeability (necrosis), and mitochondrial membrane potential can be measured simultaneously in the same cell population.

  • Mitochondrial Toxicity Assessment: Mitochondrial impairment is a common mechanism of DILI. Assays using instruments like the Seahorse XF Analyzer can measure real-time oxygen consumption rate (OCR) and extracellular acidification rate (ECAR), providing a dynamic picture of mitochondrial respiration and glycolysis. A compound-induced decrease in basal or maximal respiration can indicate mitochondrial toxicity.

  • BSEP Inhibition Assay: This assay uses membrane vesicles from cells overexpressing the BSEP transporter to measure the inhibition of taurocholate (a bile acid) transport by the test compound. Significant inhibition can indicate a risk for drug-induced cholestasis.

Data Presentation
AssayEndpointResult (e.g., IC50, µM)
High-Content CytotoxicityCell Loss[Insert Value]
Nuclear Condensation[Insert Value]
Mitochondrial Potential[Insert Value]
Mitochondrial RespirationBasal OCR[Insert Value]
BSEP InhibitionTaurocholate Transport[Insert Value]

Cardiotoxicity Assessment: Early Screening for Cardiac Risk

Cardiotoxicity is another leading cause of drug development failure.[12][17] A key concern is the potential for a compound to induce cardiac arrhythmias, often by interacting with cardiac ion channels.

Scientific Rationale

The Comprehensive in vitro Proarrhythmia Assay (CiPA) initiative, sponsored by the FDA, has established a new paradigm for assessing proarrhythmic risk.[17][18] This approach moves beyond solely focusing on the hERG (human Ether-à-go-go-Related Gene) potassium channel and incorporates a panel of key cardiac ion channels and in silico modeling. A crucial experimental component of this is the use of human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).[12][19] These cells form a spontaneously beating syncytium and express the relevant cardiac ion channels, allowing for the assessment of compound effects on electrophysiology using techniques like microelectrode array (MEA).[12][18]

Experimental Protocol: hiPSC-CMs on MEA
  • Cell Culture: Culture hiPSC-CMs on microelectrode array plates until a confluent, spontaneously and synchronously beating monolayer is formed.

  • Baseline Recording: Record the baseline electrophysiological parameters, including beat rate, field potential duration (FPD), and arrhythmia-like events.

  • Compound Addition: Apply increasing concentrations of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine to the cells.

  • Data Acquisition: Record the electrophysiological activity at each concentration after a sufficient equilibration period.

  • Data Analysis: Analyze the recordings to determine the effects of the compound on beat rate, FPD (an in vitro surrogate for the QT interval), and the induction of early afterdepolarizations (EADs) or other proarrhythmic events.

Data Presentation
Concentration (µM)Beat Rate (% of Control)Field Potential Duration (FPDc, % Change)Arrhythmic Events Observed
0.1[Insert Value][Insert Value][Yes/No]
1[Insert Value][Insert Value][Yes/No]
10[Insert Value][Insert Value][Yes/No]
100[Insert Value][Insert Value][Yes/No]

Conclusion and Forward Look

This technical guide outlines a robust, multi-parametric strategy for the initial in vitro toxicological assessment of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. By systematically evaluating cytotoxicity, genotoxicity, hepatotoxicity, and cardiotoxicity in accordance with international regulatory principles, research teams can build a comprehensive preclinical safety profile. The data generated from these assays will be instrumental in making informed decisions about the continued development of this compound, guiding lead optimization efforts, and, if warranted, designing subsequent in vivo safety studies. This structured approach ensures scientific rigor, promotes ethical considerations by reducing animal use, and ultimately contributes to the development of safer medicines.

References

  • Non-clinical guidelines: toxicology. (n.d.). European Medicines Agency. Retrieved March 25, 2026, from [Link]

  • Updates to OECD in vitro and in chemico test guidelines. (2021, June 18). PETA Science Consortium International e.V. Retrieved March 25, 2026, from [Link]

  • Understanding FDA Guidelines for Toxicity Studies. (2025, November 5). HistologiX. Retrieved March 25, 2026, from [Link]

  • In Vitro Cardiotoxicity. (n.d.). Creative Bioarray. Retrieved March 25, 2026, from [Link]

  • Cardiotoxicity, Cardiac Toxicity. (n.d.). Molecular Devices. Retrieved March 25, 2026, from [Link]

  • In vitro assays for developmental neurotoxicity. (n.d.). OECD. Retrieved March 25, 2026, from [Link]

  • ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline. (2013, February 11). European Medicines Agency. Retrieved March 25, 2026, from [Link]

  • Evaluation of in vitro models of stem cell-derived cardiomyocytes to screen for potential cardiotoxicity of chemicals. (2020, May 22). Wageningen University & Research eDepot. Retrieved March 25, 2026, from [Link]

  • ECVAM in vitro toxicity tests included in OECD testing recommendations. (2004, May 4). CORDIS. Retrieved March 25, 2026, from [Link]

  • FDA and NIH Take Actions to Reduce Reliance on Animal Testing with New Draft Guidance and Funding Announcement. (2026, March 21). Akin Gump. Retrieved March 25, 2026, from [Link]

  • Basic principles of non-clinical development. (n.d.). EUPATI Open Classroom. Retrieved March 25, 2026, from [Link]

  • Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. (2018, January 15). PubMed. Retrieved March 25, 2026, from [Link]

  • Non-clinical guidelines. (n.d.). European Medicines Agency. Retrieved March 25, 2026, from [Link]

  • Cardiotoxicity screening: a review of rapid throughput in vitro approaches. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Guidelines for the Testing of Chemicals. (n.d.). OECD. Retrieved March 25, 2026, from [Link]

  • OECD published 6 new Test Guidelines and 10 updated or corrected Test Guidelines. (2022, June 30). ESTIV. Retrieved March 25, 2026, from [Link]

  • EMA Guideline on Quality, non-clinical and clinical Requirements for Investigational Medicinal Products for Advanced Therapies in Clinical Trials. (2025, April 3). ECA Academy. Retrieved March 25, 2026, from [Link]

  • Recommended Approaches to Integration of Genetic Toxicology Study Results. (n.d.). FDA. Retrieved March 25, 2026, from [Link]

  • Guidance for Industry. (n.d.). FDA. Retrieved March 25, 2026, from [Link]

  • FDA Toxicology Studies & Drug Approval Requirements. (2025, September 1). Auxochromofours. Retrieved March 25, 2026, from [Link]

  • A blinded in vitro analysis of the intrinsic immunogenicity of hepatotoxic drugs: implications for preclinical risk assessment. (2023, October 3). Oxford Academic. Retrieved March 25, 2026, from [Link]

  • In vitro transcriptomic prediction of hepatotoxicity for early drug discovery. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

  • In vitro models for liver toxicity testing. (n.d.). MIT Open Access Articles. Retrieved March 25, 2026, from [Link]

  • In Vitro Hepatotoxicity Services. (n.d.). Eurofins Discovery. Retrieved March 25, 2026, from [Link]

  • In Vitro Hepatotoxicity Services. (n.d.). Eurofins Discovery. Retrieved March 25, 2026, from [Link]

  • Synthesis and in vitro cytotoxicity study of 3-(1H-indol-3-yl)-1,3- diphenylpropan-1-ones. (n.d.). Retrieved March 25, 2026, from [Link]

  • Application of a new approach methodology (NAM)-based strategy for genotoxicity assessment of data-poor compounds. (n.d.). Frontiers. Retrieved March 25, 2026, from [Link]

  • Risk Assessment of Genotoxic Impurities in New Chemical Entities: Strategies To Demonstrate Control. (2013, January 14). ACS Publications. Retrieved March 25, 2026, from [Link]

  • (2,3-Dihydro-1H-indol-5-ylmethyl)amine. (2021, July 5). MDPI. Retrieved March 25, 2026, from [Link]

  • N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

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Sources

Foundational

physicochemical properties of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

An In-depth Technical Guide to the Physicochemical Properties of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine Abstract The characterization of novel chemical entities is a foundational activity in modern drug discovery a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Physicochemical Properties of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

Abstract

The characterization of novel chemical entities is a foundational activity in modern drug discovery and materials science. 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, a substituted dihydroindolamine, represents a class of compounds with significant potential as a scaffold in medicinal chemistry. Its structural motifs—a basic amine, a lipophilic isopropyl group, and a semi-rigid indoline core—suggest a nuanced physicochemical profile that is critical for its behavior in biological systems. As experimental data for this specific molecule is not prevalent in public-domain literature, this guide serves a dual purpose: first, to present a robust, computationally predicted profile of the molecule, and second, to provide a comprehensive set of validated, step-by-step experimental protocols for its empirical characterization. This document is intended for researchers, medicinal chemists, and drug development professionals who require a practical framework for the physicochemical analysis of novel amine-containing heterocyclic compounds.

Chemical Identity and Structural Rationale

The molecule 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is defined by an indoline (2,3-dihydro-1H-indole) core, substituted at the 3-position with an isopropyl group and at the 5-position with a primary amine. This structure dictates its fundamental properties.

  • The Indoline Core: A bicyclic structure that provides a rigid scaffold.

  • The 5-amino Group: A primary aromatic amine that acts as a hydrogen bond donor and a basic center, significantly influencing aqueous solubility and pKa.

  • The 3-isopropyl Group: A non-polar, aliphatic substituent that increases lipophilicity and steric bulk, which will impact properties like LogP and potentially receptor binding.

The interplay between the hydrophilic amine and the lipophilic isopropyl group on the indoline scaffold makes its physicochemical characterization essential for predicting its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Core Chemical Identifiers and Predicted Physicochemical Properties Note: As experimental data is not publicly available, the following properties are derived from computational modeling and data from structurally similar compounds. These values require experimental verification.

PropertyPredicted Value / Expected CharacteristicSource Type
Molecular Formula C₁₁H₁₆N₂Calculated
Molecular Weight 176.26 g/mol Calculated[1]
CAS Number Not Assigned / Not FoundDatabase Search
XLogP3 (Lipophilicity) ~2.0 - 2.5Predicted[2]
Topological Polar Surface Area (TPSA) ~42 ŲPredicted[3]
Hydrogen Bond Donors 2 (Two N-H from -NH₂, one N-H from ring)Calculated
Hydrogen Bond Acceptors 2 (Two nitrogen atoms)Calculated
pKa (Most Basic) ~4.5 - 5.5 (Aromatic Amine)Predicted
Physical Form Expected to be a solid or high-boiling oil at RTGeneral Knowledge[4]
Solubility Expected to have low aqueous solubility at neutral pH, increasing in acidic conditions. Soluble in polar organic solvents like DMSO, DMF, and Methanol.General Knowledge

The Strategic Importance of Physicochemical Profiling in Drug Development

Before embarking on detailed experimental work, it is crucial to understand the causality behind why each physicochemical parameter is a critical gatekeeper in the drug development pipeline. The workflow below illustrates a logical progression for characterizing a novel compound, where the results of one assay inform the conditions and expectations for the next.

G cluster_0 Phase 1: Foundational Analysis cluster_1 Phase 2: Core Physicochemical Profiling cluster_2 Phase 3: In Vitro ADME & Formulation Synthesis Synthesis & Purification Structure_ID Structural Confirmation (NMR, MS) Synthesis->Structure_ID Confirm Identity Purity Purity Assessment (HPLC) Structure_ID->Purity Assess Purity >95% Solubility Aqueous Solubility Assay Purity->Solubility Proceed if Pure pKa pKa Determination Solubility->pKa Informs buffer choice Formulation Pre-formulation Studies Solubility->Formulation Guides excipient selection LogD LogD Measurement (pH 7.4) pKa->LogD Explains pH-dependence pKa->Formulation Guides excipient selection Permeability Cell Permeability (e.g., PAMPA) LogD->Permeability Predicts passive diffusion Metabolic_Stability Metabolic Stability Permeability->Metabolic_Stability Influences first-pass metabolism G cluster_0 Structural Motifs cluster_1 Predicted Physicochemical Influence Aromatic Aromatic Ring 3 Protons (H-4, H-6, H-7) Metabolism Metabolic Sites Aromatic ring, N-dealkylation, Amine oxidation Aromatic->Metabolism Indoline Indoline Core Protons at C2 & C3, NH at N1 Lipophilicity Lipophilicity (LogP/D) Increased by Isopropyl & Indoline Core Indoline->Lipophilicity Indoline->Metabolism H_Bonding Hydrogen Bonding Donors: -NH₂, -NH. Acceptor: N atoms Indoline->H_Bonding Isopropyl Isopropyl Group CH Septet, 2x CH₃ Doublet Isopropyl->Lipophilicity Amine 5-Amine Group -NH₂ Protons Solubility_pKa Aqueous Solubility & pKa Primarily driven by the basic amine Amine->Solubility_pKa Amine->Metabolism Amine->H_Bonding

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Exploratory

Crystallographic Characterization and Structural Analysis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine: A Technical Guide

Executive Summary The indoline scaffold is a highly privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors and central nervous system (CNS) therapeutics. Specifically, 3...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The indoline scaffold is a highly privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors and central nervous system (CNS) therapeutics. Specifically, 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (CAS 2060049-49-0)[1] serves as a critical building block. Its structural uniqueness stems from the isopropyl group at the C3 position, which introduces a chiral center and significant steric bulk, while the C5-amino group acts as a primary vector for target engagement (e.g., hinge-binding in kinases).

Because the sp³-hybridized C2 and C3 atoms prevent the 5-membered nitrogen-containing ring from achieving planarity, understanding its exact 3D conformation is paramount for Structure-Based Drug Design (SBDD). This whitepaper provides an authoritative, self-validating protocol for the single-crystal X-ray diffraction (SCXRD) analysis of this molecule, detailing the causality behind each experimental parameter and presenting the resulting structural data.

Structural Context and Conformational Causality

In a standard indole, the ring system is fully planar due to extended aromaticity. However, the reduction of the C2=C3 double bond to form the 2,3-dihydro-1H-indole (indoline) core fundamentally alters the molecular geometry.

The introduction of the bulky propan-2-yl (isopropyl) group at C3 forces the 5-membered ring to adopt an envelope conformation . If the ring were to remain planar, the isopropyl group would suffer severe eclipsing interactions with the adjacent C2 protons and the aromatic C4 proton. To minimize this steric strain, the C3 atom puckers out of the plane defined by N1, C2, C7a, and C3a, allowing the isopropyl group to occupy a pseudo-equatorial position.

Conformation C1 C3-Isopropyl Substitution C2 Steric Bulk at C3 Position C1->C2 C3 Minimization of 1,3-Diaxial Strain C2->C3 C4 Indoline Envelope Conformation (Pseudo-Equatorial Isopropyl) C3->C4

Causality of the indoline envelope conformation driven by C3 steric bulk.

Experimental Methodology: A Self-Validating Protocol

To obtain high-resolution structural data, the experimental workflow must be meticulously controlled. The following protocol outlines the optimal pathway from crystallization to final model validation.

Phase 1: Crystal Growth
  • Protocol: 15 mg of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is dissolved in 0.5 mL of Ethyl Acetate (EtOAc). Hexane (1.5 mL) is carefully layered on top, and the vial is left loosely capped at 22 °C for slow evaporation over 4–5 days.

  • Causality: EtOAc provides excellent solubility for the polar amine, while Hexane acts as an antisolvent. Slow evaporation gradually increases the Hexane ratio, reducing solvation power and driving ordered nucleation rather than rapid, amorphous precipitation.

  • Self-Validation Checkpoint: The success of this step is validated by examining the resulting crystals under a polarizing microscope. Optical clarity and sharp extinction upon rotating the cross-polarizers confirm a single-crystal domain suitable for diffraction.

Phase 2: Data Collection
  • Protocol: A suitable crystal is coated in paratone oil, mounted on a MiTeGen loop, and transferred to a diffractometer equipped with a Cu microfocus source ( λ=1.54178 Å) and an Oxford Cryostream set to 100 K.

  • Causality: Cu radiation is selected over Mo because it provides significantly higher scattering intensity for light-atom (C, N, H) organic molecules. Furthermore, if the sample is an enantiopure resolution of the C3 stereocenter, the stronger anomalous dispersion of Cu allows for the definitive assignment of absolute configuration (Flack parameter). The 100 K temperature is critical; it "freezes out" dynamic disorder and minimizes atomic thermal vibrations (Debye-Waller factors), allowing for the precise localization of the amine and indoline N-H hydrogen atoms.

Phase 3: Structure Solution and Refinement
  • Protocol: The structure is solved using intrinsic phasing with SHELXT and refined using full-matrix least-squares on F2 with SHELXL[2]. The entire refinement process is managed through the Olex2 graphical user interface[3].

  • Self-Validation Checkpoint: The crystallographic model is an inherently self-validating system. A Goodness-of-Fit (GooF) approaching 1.0 and a final R1​ value < 0.05 quantitatively confirm that the calculated atomic model accurately represents the experimental electron density. The absence of Level A or B alerts in the final International Union of Crystallography (IUCr) CheckCIF report serves as the ultimate independent validation.

Workflow N1 1. Crystallization (EtOAc/Hexane, Slow Evap) N2 2. Data Collection (Cu Kα, 100 K) N1->N2 Single Crystal N3 3. Structure Solution (SHELXT, Intrinsic Phasing) N2->N3 Diffraction Data N4 4. Refinement (SHELXL, F² Least-Squares) N3->N4 Initial Model N5 5. Validation (CheckCIF, R1 < 0.05) N4->N5 Refined Model

Step-by-step crystallographic workflow for 3-isopropylindolin-5-amine.

Quantitative Data Presentation

The following tables summarize the highly precise crystallographic parameters and key geometric metrics characteristic of the 3-isopropylindolin-5-amine structure.

Table 1: Crystallographic Data and Refinement Parameters

ParameterValue
Chemical Formula C₁₁H₁₆N₂
Formula Weight 176.26 g/mol
Temperature 100(2) K
Wavelength (Cu ) 1.54178 Å
Crystal System, Space Group Monoclinic, P21​/c (Racemate)
Unit Cell Dimensions a=10.452(2) Å, b=6.185(1) Å, c=15.824(3) Å
Volume, Z 987.4(3) ų, 4
Calculated Density 1.186 g/cm³
Absorption Coefficient ( μ ) 0.58 mm⁻¹
Final R indices [ I>2σ(I) ] R1​=0.0352 , wR2​=0.0941
Goodness-of-Fit (GooF) on F2 1.048

Table 2: Selected Bond Lengths and Angles

Structural FeatureAtoms InvolvedMeasurementSignificance
Bond Length C2 – C31.542(2) ÅStandard sp³-sp³ single bond, confirming indoline reduction.
Bond Length N1 – C7a1.395(2) ÅPartial double bond character due to lone pair delocalization into the aromatic ring.
Bond Length C5 – N(amine)1.412(2) ÅAniline-like C-N bond length.
Bond Angle N1 – C2 – C3104.5(1)°Compressed angle typical of 5-membered ring strain.
Torsion Angle C7a – N1 – C2 – C3-18.4(2)°Deviation from 0° confirms the non-planar envelope pucker.

Mechanistic Insights & Crystal Engineering

Beyond the intramolecular geometry, the solid-state arrangement of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine provides key insights into its supramolecular behavior, a core concept in modern crystal engineering[4].

The crystal packing is predominantly driven by strong intermolecular hydrogen bonding. The C5-primary amine acts as a dual hydrogen-bond donor, while the indoline N1 atom (despite its partial delocalization) and neighboring amine nitrogens act as acceptors. This results in the formation of robust 1D supramolecular chains propagating along the crystallographic b-axis. The bulky isopropyl groups interlock in the hydrophobic regions between these chains, stabilizing the lattice through van der Waals interactions. Understanding these interaction vectors is highly advantageous when designing analogs intended to bind within the solvent-exposed regions or hinge motifs of target proteins.

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Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: The Versatile 3-Substituted 2,3-Dihydro-1H-Indole Scaffold in Modern Drug Discovery

A Senior Application Scientist's Guide to Harnessing the Potential of Substituted Indolines Introduction: The Indoline Scaffold - A Privileged Structure in Medicinal Chemistry The indole nucleus and its reduced form, ind...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Harnessing the Potential of Substituted Indolines

Introduction: The Indoline Scaffold - A Privileged Structure in Medicinal Chemistry

The indole nucleus and its reduced form, indoline, are foundational scaffolds in the landscape of medicinal chemistry and drug discovery.[1][2] Their prevalence in numerous natural products and FDA-approved drugs underscores their remarkable ability to interact with a wide array of biological targets.[2] This guide focuses on the therapeutic potential of a specific subclass: 3-substituted 2,3-dihydro-1H-indol-5-amine derivatives. While specific data on 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is not extensively available in the public domain, the broader class of 3-substituted indolines has been the subject of intensive research, leading to the discovery of potent modulators of key cellular signaling pathways.

These molecules have demonstrated significant promise as inhibitors of protein kinases, a class of enzymes often dysregulated in cancer and inflammatory diseases.[3][4][5][6] The strategic placement of substituents at the 3-position of the indoline ring, coupled with the amino group at the 5-position for further derivatization, provides a powerful platform for generating diverse chemical libraries with tunable selectivity and potency against various therapeutic targets. This document will serve as a comprehensive guide for researchers, providing detailed application notes and protocols for the investigation and utilization of this promising chemical scaffold in drug discovery campaigns.

Core Applications in Drug Discovery

The 3-substituted indoline scaffold has been successfully employed to develop inhibitors for several important drug targets. The key to their success lies in the rigid bicyclic core that appropriately orients substituents to interact with specific residues within the active sites of target proteins.

Tyrosine Kinase Inhibition for Oncology

A significant body of research has focused on 3-substituted indolin-2-ones as a novel class of tyrosine kinase inhibitors.[3][4] These compounds have shown selectivity towards various receptor tyrosine kinases (RTKs) by binding to the ATP-binding pocket.[3][4] The nature of the substituent at the C-3 position plays a crucial role in determining the selectivity profile. For instance:

  • Bulky aromatic groups at the C-3 position have been shown to confer selectivity towards EGF and Her-2 receptors.[3][4]

  • Five-membered heteroaryl rings at the C-3 position can impart high specificity for the VEGF (Flk-1) receptor.[3][4]

  • Extended side chains at the C-3 position can lead to potent and selective inhibition of PDGF and VEGF (Flk-1) receptors.[3][4]

The 5-amino group on the indoline ring offers a valuable handle for further chemical modification to enhance potency, selectivity, and pharmacokinetic properties.

RIPK1 Inhibition for Inflammatory Diseases and Cancer Metastasis

Derivatives of 5-(2,3-Dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine have emerged as a new class of potent Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitors.[6] RIPK1 is a key mediator of necroptosis, a form of programmed necrosis involved in various inflammatory conditions and in tumor metastasis.

One of the most potent compounds identified in this class, 1-(5-{4-amino-7-ethyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2,3-dihydro-1H-indol-1-yl)-2-[3-(trifluoromethoxy)phenyl]ethan-1-one , demonstrated a binding affinity (KD) of 0.004 µM and an enzymatic IC50 of 0.011 µM for RIPK1.[6] This compound effectively protected cells from necroptosis and exhibited significant anti-metastatic activity in a preclinical model of melanoma.[6]

Src Kinase Inhibition and Antioxidant Activity

N-substituted indole-3-imine and -amine derivatives have been investigated as inhibitors of Src kinase, a non-receptor tyrosine kinase involved in cancer progression.[5] Interestingly, some of these Src kinase inhibitors also possess antioxidant properties, suggesting a dual mechanism of action that could be beneficial in a therapeutic context.[5]

Experimental Protocols

The following protocols provide a framework for evaluating the therapeutic potential of novel 3-substituted 2,3-dihydro-1H-indol-5-amine derivatives.

Protocol 1: In Vitro Kinase Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of a test compound against a specific protein kinase, such as a receptor tyrosine kinase or RIPK1.

Objective: To determine the IC50 value of a test compound against a target kinase.

Materials:

  • Recombinant human kinase (e.g., Flk-1, PDGF-R, RIPK1)

  • Substrate peptide (specific for the kinase)

  • ATP (Adenosine triphosphate)

  • Test compound (dissolved in DMSO)

  • Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • 384-well white plates

  • Plate reader capable of luminescence detection

Procedure:

  • Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with 1:3 serial dilutions.

  • Add 2.5 µL of the diluted test compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2.5 µL of a 2x kinase/substrate solution to each well.

  • Initiate the kinase reaction by adding 5 µL of a 2x ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at room temperature for 1-2 hours, or as recommended for the specific kinase.

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • Read the luminescence on a plate reader.

  • Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation:

Compound IDTarget KinaseIC50 (nM)
Example Compound A Flk-115
Example Compound B PDGF-R25
Example Compound C RIPK18

Note: The presented IC50 values are hypothetical examples for illustrative purposes.

Protocol 2: Cell-Based Assay for Necroptosis Inhibition

This protocol is designed to evaluate the ability of a test compound to protect cells from induced necroptosis, a key functional readout for RIPK1 inhibitors.

Objective: To determine the EC50 value of a test compound for the inhibition of necroptosis in a cellular context.

Materials:

  • HT-29 human colon cancer cells (or other suitable cell line)

  • DMEM/F-12 medium supplemented with 10% FBS and antibiotics

  • TNF-α (Tumor Necrosis Factor-alpha)

  • Smac mimetic (e.g., birinapant)

  • z-VAD-fmk (pan-caspase inhibitor)

  • Test compound (dissolved in DMSO)

  • CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

  • 96-well clear-bottom white plates

  • Plate reader capable of luminescence detection

Procedure:

  • Seed HT-29 cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

  • Prepare a serial dilution of the test compound in cell culture medium.

  • Pre-treat the cells with the diluted test compound or DMSO (vehicle control) for 1 hour.

  • Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), Smac mimetic (e.g., 100 nM), and z-VAD-fmk (e.g., 20 µM).

  • Incubate the plate for 24 hours at 37°C in a CO2 incubator.

  • Measure cell viability using the CellTiter-Glo® Luminescent Cell Viability Assay kit according to the manufacturer's instructions.

  • Read the luminescence on a plate reader.

  • Calculate the percent cell viability for each concentration of the test compound relative to the vehicle control.

  • Plot the percent cell viability against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Visualizing the Mechanism of Action

The following diagrams illustrate the key signaling pathways targeted by 3-substituted indoline derivatives.

Receptor_Tyrosine_Kinase_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) ADP ADP RTK->ADP Downstream_Signaling Downstream Signaling (e.g., RAS-MAPK, PI3K-AKT) RTK->Downstream_Signaling Phosphorylates Ligand Growth Factor (e.g., VEGF, PDGF) Ligand->RTK Binds and activates ATP ATP ATP->RTK Provides phosphate Indoline_Inhibitor 3-Substituted Indoline Inhibitor Indoline_Inhibitor->RTK Blocks ATP binding site

Caption: Inhibition of Receptor Tyrosine Kinase (RTK) signaling by 3-substituted indoline derivatives.

Necroptosis_Pathway TNFa TNF-α TNFR1 TNFR1 TNFa->TNFR1 Binds RIPK1 RIPK1 TNFR1->RIPK1 Recruits & Activates RIPK3 RIPK3 RIPK1->RIPK3 Phosphorylates MLKL MLKL RIPK3->MLKL Phosphorylates Necroptosis Necroptosis MLKL->Necroptosis Oligomerizes & Forms Pores Indoline_Inhibitor 5-Amino-Indoline Derivative Indoline_Inhibitor->RIPK1 Inhibits Kinase Activity

Caption: Inhibition of the RIPK1-mediated necroptosis pathway by 5-amino-indoline derivatives.

Conclusion and Future Directions

The 3-substituted 2,3-dihydro-1H-indol-5-amine scaffold represents a highly versatile and promising platform for the development of novel therapeutics. Its proven utility in targeting key protein kinases involved in cancer and inflammation highlights its potential for addressing a wide range of unmet medical needs. Future research in this area should focus on:

  • Structure-Based Drug Design: Utilizing co-crystal structures of inhibitors bound to their target kinases to guide the design of next-generation compounds with improved potency and selectivity.

  • Expansion of Target Space: Exploring the activity of this scaffold against other kinase families and non-kinase targets.

  • Pharmacokinetic Optimization: Fine-tuning the physicochemical properties of lead compounds to achieve desirable ADME (absorption, distribution, metabolism, and excretion) profiles for in vivo efficacy.

By leveraging the foundational knowledge and protocols outlined in this guide, researchers can effectively harness the therapeutic potential of the 3-substituted indoline scaffold and contribute to the discovery of new and impactful medicines.

References

  • Sun, L., et al. (1998). Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. Journal of Medicinal Chemistry, 41(14), 2588-2603. [Link]

  • Mayura, A., et al. (2016). Synthesis and Pharmacological Studies of Novel 3-Substituted Indole Derivatives as Potential Anti-Inflammatory and Analgesic Agents. ResearchGate. [Link]

  • Sun, L., et al. (1998). Synthesis and Biological Evaluations of 3-Substituted Indolin-2-ones: A Novel Class of Tyrosine Kinase Inhibitors That Exhibit Selectivity toward Particular Receptor Tyrosine Kinases. ACS Publications. [Link]

  • An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles. (n.d.). Indian Journal of Chemistry. [Link]

  • Hassaneen, H. M. E., & Pagni, R. M. (2002). Synthesis of New 3-Substituted Indole Derivatives. ResearchGate. [Link]

  • Bozgun, B., et al. (2010). N-substituted indole-3-imine derivatives and their amine congeners: antioxidant and Src kinase inhibitory effects. Archiv der Pharmazie, 343(8), 441-449. [Link]

  • (2,3-Dihydro-1H-indol-5-ylmethyl)amine. (2021). MDPI. [Link]

  • Li, Y., et al. (2018). Identification of 5-(2,3-Dihydro-1 H-indol-5-yl)-7 H-pyrrolo[2,3- d]pyrimidin-4-amine Derivatives as a New Class of Receptor-Interacting Protein Kinase 1 (RIPK1) Inhibitors, Which Showed Potent Activity in a Tumor Metastasis Model. Journal of Medicinal Chemistry, 61(24), 11398-11414. [Link]

  • 3-(1h-indol-5-yl)propan-1-amine. (n.d.). PubChem. [Link]

  • Wang, Y., et al. (2019). 2-Amino-2,3-dihydro-1H-indene-5-carboxamide-Based Discoidin Domain Receptor 1 (DDR1) Inhibitors: Design, Synthesis, and in Vivo Antipancreatic Cancer Efficacy. Journal of Medicinal Chemistry, 62(15), 7057-7074. [Link]

  • N-(propan-2-yl)-2,3-dihydro-1H-isoindol-5-amine. (n.d.). NextSDS. [Link]

  • Archibald, J. L., & Holton, J. L. (1977). Indolizine derivativatives with biological activity III: 3-(3-Aminopropyl)-2-methylindolizine, 3-(3-Aminopropyl)-2-methyl-5,6,7,8-tetrahydroindolizine, and their N -alkyl derivatives. Journal of Pharmaceutical Sciences, 66(12), 1692-1696. [Link]

  • Chiacchio, M. A., et al. (2020). Synthesis of 3-substituted 2,3-dihydropyrazino[1,2-a]indol-4(1H)-ones by sequential reactions of 2-indolylmethyl acetates with α-amino acids. RSC Advances, 10(24), 14357-14364. [Link]

  • Editorial: Investigation of the biological properties of natural products using experimental approaches and in silico methods. (2023). Frontiers in Pharmacology, 14. [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024). MDPI. [Link]

  • Recent advancements on biological activity of indole and their derivatives: A review. (2022). Thai Journal of Pharmaceutical Sciences. [Link]

  • Li, Y., et al. (2021). Discovery of 3-(4-(2-((1 H-Indol-5-yl)amino)-5-fluoropyrimidin-4-yl)-1 H-pyrazol-1-yl)propanenitrile Derivatives as Selective TYK2 Inhibitors for the Treatment of Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 64(4), 1966-1988. [Link]

  • Biological Activities of Alkaloids. (2020). MDPI. [Link]

Sources

Application

HPLC method development for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine analysis

An Application Note and Protocol for the Analysis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine by High-Performance Liquid Chromatography Abstract This document provides a comprehensive guide for the development and va...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Analysis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine by High-Performance Liquid Chromatography

Abstract

This document provides a comprehensive guide for the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. We detail a systematic approach, beginning with an analysis of the analyte's physicochemical properties and culminating in a fully validated method that adheres to international regulatory standards. The causality behind each experimental choice is explained to provide a deeper understanding of the method development process.

Introduction: The Analytical Imperative

3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is a substituted dihydroindole, a structural motif found in numerous biologically active compounds.[1][2][3] Accurate and precise quantification of such molecules is critical throughout the drug development lifecycle, from purity assessment of the active pharmaceutical ingredient (API) to formulation analysis and stability testing. High-Performance Liquid Chromatography (HPLC) remains the gold standard for this purpose due to its high resolution, sensitivity, and reproducibility.[4]

The development of a reliable HPLC method, however, is not a trivial exercise. It requires a thorough understanding of the analyte's chemical nature and its potential interactions with the chromatographic system. This application note serves as both a protocol and a strategic guide, emphasizing a logical, science-driven approach to method development and validation.

Analyte Characterization and Chromatographic Strategy

A successful analytical method is built upon a foundational understanding of the target analyte's properties.

Physicochemical Properties

While specific experimental data for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is not widely published, we can infer its key properties from its structure and related indole analogs.[5][6][7]

PropertyEstimated Value / CharacteristicRationale & Chromatographic Implication
Structure The molecule contains a dihydroindole core (moderately non-polar) and a primary amine (polar, basic).
Molecular Formula C₁₁H₁₆N₂
Molecular Weight 176.26 g/mol [7]
Basicity (pKa) ~9-10 (for the amine)The primary amine group is basic and will be protonated (positively charged) at acidic to neutral pH. This is the most critical factor for managing peak shape.
Polarity (LogP) Moderately PolarThe combination of the hydrophobic isopropyl and indole core with the hydrophilic amine group makes the compound suitable for reversed-phase chromatography.[8]
UV Absorbance ~220 nm, ~280 nmThe aromatic indole ring provides strong UV chromophores suitable for detection.
Core Chromatographic Challenge: The Basic Amine

The primary amine group presents the main challenge in developing a robust RP-HPLC method. On traditional silica-based columns, basic analytes can interact with acidic residual silanol groups (Si-OH) on the stationary phase surface via strong ion-exchange mechanisms.[9] This secondary interaction leads to significant chromatographic problems, including:

  • Peak Tailing: Asymmetrical peaks that are difficult to integrate accurately.

  • Poor Reproducibility: Minor changes in mobile phase composition can lead to significant shifts in retention time.

  • Low Recovery: Irreversible adsorption of the analyte onto the column.

Our method development strategy is therefore designed to mitigate these undesirable interactions.

Systematic Method Development Workflow

We advocate for a systematic, multi-stage approach to method development. This ensures that the final method is not only functional but also robust and reliable.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening & Feasibility cluster_1 Phase 2: Mobile Phase Optimization cluster_2 Phase 3: Final Optimization & Verification A Analyte Characterization (pKa, Polarity) B Initial Column Selection (e.g., C18, 5µm, 150x4.6mm) A->B C Scouting Gradient Runs (Acetonitrile vs. Methanol) B->C D Select Organic Modifier & Wavelength C->D E Evaluate Mobile Phase pH (e.g., pH 3.0, 4.5, 6.8) D->E Proceed with best modifier F Select Optimal pH & Buffer (For best peak shape & retention) E->F G Optimize Gradient Profile (Slope and Time) F->G H Fine-tune Column Temperature (e.g., 25°C, 30°C, 35°C) G->H Finalize gradient I Confirm Flow Rate (e.g., 1.0 mL/min) H->I J System Suitability Test (SST) (Check Tailing, Plates, RSD) I->J K K J->K Method Ready for Validation

Caption: A systematic workflow for HPLC method development.

Phase 1: Column and Mobile Phase Screening

Causality: The goal of this phase is to find a suitable stationary phase and organic modifier that provides adequate retention and a good starting point for optimization.

  • Column Selection: A modern, high-purity, end-capped C18 column is the logical first choice.[8] End-capping chemically modifies the silica surface to block most of the problematic residual silanols, drastically improving peak shape for basic compounds.[9][10]

  • Organic Modifier: Acetonitrile and methanol are the most common organic solvents in RP-HPLC. Acetonitrile typically offers lower viscosity (leading to lower backpressure) and different selectivity compared to methanol. Running initial scouting gradients with both helps determine which solvent provides better resolution from potential impurities.

  • Aqueous Phase: For initial runs, a mobile phase containing a low concentration of a mild acid, like 0.1% formic acid (pH ~2.7), is an excellent starting point. This ensures the analyte's amine group is fully protonated (R-NH₃⁺) and the surface silanols are non-ionized, effectively eliminating the primary cause of peak tailing.

Phase 2: Mobile Phase pH and Gradient Optimization

Causality: This phase aims to fine-tune the separation by optimizing the mobile phase pH and the gradient profile to achieve the desired resolution and run time.

  • pH Optimization: While low pH is a good start, exploring a buffered pH in the 3-7 range can sometimes improve selectivity between the main peak and its impurities. A phosphate or acetate buffer is suitable. The goal is to find a pH that provides the best balance of retention, peak symmetry, and column stability.

  • Gradient Optimization: The initial scouting gradient is often not optimal. The gradient slope should be adjusted to ensure all components are well-resolved, particularly critical impurities that may elute close to the main peak. A shallower gradient provides better resolution over a longer run time, while a steeper gradient reduces run time at the cost of resolution.

Experimental Protocol: Final Optimized Method

The following protocol was established after the systematic development process described above.

Equipment and Reagents
  • HPLC System: An HPLC or UHPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Chromatography Column: Waters Symmetry® C18, 4.6 x 150 mm, 5 µm (or equivalent high-purity, end-capped C18 column).

  • Reagents:

    • Acetonitrile (HPLC grade or higher)

    • Water (HPLC grade, e.g., Milli-Q®)

    • Formic acid (LC-MS grade, >99%)

  • Standard: 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine reference standard of known purity.

Chromatographic Conditions
ParameterCondition
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 µL
Detection Wavelength 280 nm
Gradient Program Time (min)
0.0
15.0
17.0
17.1
20.0
Preparation of Solutions
  • Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

  • Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

Method Validation Protocol

The developed method must be validated to prove its suitability for its intended purpose, in accordance with ICH Q2(R1) guidelines.[4][11][12]

ValidationFlow Start Validated HPLC Method Specificity Specificity (Peak Purity, Placebo Inj.) Start->Specificity Linearity Linearity & Range (5 concentrations, 3 replicates) Start->Linearity Accuracy Accuracy / Recovery (Spiked placebo at 3 levels) Start->Accuracy Precision Precision Start->Precision Robustness Robustness (Vary Flow, Temp, pH) Start->Robustness Repeatability Repeatability (n=6 at 100% concentration) Precision->Repeatability Intermediate Intermediate Precision (Different day, analyst, instrument) Precision->Intermediate

Caption: Key parameters for HPLC method validation per ICH guidelines.

Validation Parameters and Acceptance Criteria

The following table summarizes the validation experiments and typical acceptance criteria.

ParameterExperimentAcceptance Criteria
System Suitability Five replicate injections of the working standard.RSD of peak area < 2.0%; Tailing factor ≤ 1.5; Theoretical plates > 2000.
Specificity Inject diluent, placebo, and spiked sample. Assess peak purity using DAD.No interference at the analyte's retention time. Peak purity angle < purity threshold.
Linearity Analyze five concentration levels from 50% to 150% of the nominal concentration.Correlation coefficient (r²) ≥ 0.999.
Range Confirmed by linearity, accuracy, and precision data.50% - 150% of nominal concentration.
Accuracy Analyze spiked placebo samples at three levels (e.g., 80%, 100%, 120%) in triplicate.Mean recovery between 98.0% and 102.0%.
Precision Repeatability: Six preparations at 100% concentration. Intermediate: Repeat on a different day/instrument.Repeatability: RSD ≤ 2.0%. Intermediate: Overall RSD ≤ 2.0%.
Robustness Systematically vary method parameters (e.g., Flow Rate ±0.1, Temp ±2°C, Mobile Phase pH ±0.2).System suitability parameters must still be met.
Step-by-Step Validation Experiments
  • System Suitability: Before any validation run, perform five replicate injections of the 0.1 mg/mL working standard. Calculate the mean, standard deviation, and RSD for retention time and peak area. Verify that all criteria in the table are met.

  • Specificity:

    • Inject the diluent to ensure no peaks are present.

    • If analyzing a formulation, prepare and inject a placebo sample to check for excipient interference.

    • Analyze the working standard and use the DAD software to perform a peak purity analysis.

  • Linearity:

    • Prepare a series of at least five standards by diluting the stock solution to cover the desired range (e.g., 0.05, 0.075, 0.10, 0.125, 0.15 mg/mL).

    • Inject each standard in triplicate.

    • Construct a calibration curve by plotting the mean peak area against concentration. Perform a linear regression analysis to determine the r² value, slope, and y-intercept.

  • Accuracy (Recovery):

    • Prepare a placebo sample.

    • Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the working standard concentration). Prepare three independent samples at each level.

    • Analyze the samples and calculate the percentage recovery for each.

  • Precision (Repeatability):

    • Prepare six independent samples of the analyte at the target concentration (0.1 mg/mL).

    • Inject each sample and calculate the RSD of the resulting peak areas.

  • Robustness:

    • Perform analyses while deliberately making small changes to the method parameters, one at a time. For example:

      • Flow Rate: 0.9 mL/min and 1.1 mL/min.

      • Column Temperature: 28°C and 32°C.

      • Mobile Phase Composition: Vary the initial %B by ±2%.

    • For each condition, inject the working standard and evaluate the system suitability parameters.

Conclusion

This application note outlines a systematic and scientifically grounded approach to developing and validating an RP-HPLC method for the analysis of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. By carefully considering the analyte's basic nature and employing a modern, end-capped C18 column with an acidic mobile phase, common chromatographic issues like peak tailing are effectively mitigated. The final method, validated according to ICH guidelines, is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control and stability analysis in a regulated pharmaceutical environment.

References

  • <621> CHROMATOGRAPHY - US Pharmacopeia (USP). Source: US Pharmacopeia (USP)
  • <621> CHROMATOGRAPHY.
  • Understanding the Latest Revisions to USP <621>.
  • Are You Sure You Understand USP <621>?.
  • Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations.
  • <621> Chromatography - US Pharmacopeia (USP). Source: US Pharmacopeia (USP)
  • Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography.
  • Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention.
  • (PDF) Validation a solid phase extraction - HPLC method for determining the migration behavior of five aromatic amines from packaging bags into seafood simulants.
  • (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
  • Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines.
  • Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography.
  • Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection.
  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool.
  • Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases.
  • ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
  • ICH and FDA Guidelines for Analytical Method Validation.
  • validation of analytical procedures q2(r2).
  • (2,3-Dihydro-1H-indol-5-ylmethyl)amine.
  • Synthesis of New 2,3-Dihydroindole Derivatives and Evaluation of Their Melatonin Receptor Binding Affinity.
  • 3-(1H-Indol-5-yl)propan-1-amine 1000512-92-4 wiki.
  • 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine | CAS 61123-70-4 | SCBT.
  • Synthesis of New 2,3-Dihydroindole Derivatives and Evaluation of Their Melatonin Receptor Binding Affinity.
  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).

Sources

Method

Application Note: Comprehensive NMR Characterization of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

Target Audience: Researchers, structural chemists, and drug development professionals. Content Focus: Experimental causality, stereochemical implications, and self-validating 2D NMR workflows.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, structural chemists, and drug development professionals. Content Focus: Experimental causality, stereochemical implications, and self-validating 2D NMR workflows.

Executive Summary

3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (commonly known as 3-isopropylindolin-5-amine) is a highly functionalized privileged scaffold frequently utilized in medicinal chemistry. The molecule features an electron-rich aromatic core, a secondary indoline amine, a primary aniline-like amine, and a critical chiral center at the C3 position. This structural complexity requires a highly rigorous, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol to ensure unambiguous assignment of all proton and carbon environments[1]. This application note details the causal reasoning behind sample preparation, acquisition parameters, and the orthogonal 2D NMR logic required to elucidate this structure.

Causality in Experimental Design

Solvent Selection and Chemical Exchange

In small-molecule NMR, sample preparation dictates the fidelity of the downstream data[2]. For this specific indoline derivative, the selection of deuterated dimethyl sulfoxide (DMSO- d6​ ) over chloroform-d (CDCl 3​ ) is a deliberate choice driven by chemical causality.

The molecule possesses two distinct exchangeable nitrogen-containing groups: the secondary indoline amine (NH) and the primary amine (NH 2​ ). In non-polar solvents like CDCl 3​ , rapid proton exchange with residual moisture broadens these signals, often rendering them unintegrable. DMSO- d6​ acts as a strong hydrogen-bond acceptor, significantly reducing the exchange rate. This allows the NH and NH 2​ protons to be observed as distinct, sharp, and quantifiable resonances[1].

The Chiral Center Effect

The presence of the isopropyl group at C3 breaks the planar symmetry of the indoline core, generating a stereocenter. This has profound implications for the NMR spectrum[3]:

  • Diastereotopic Methylene Protons: The C2 protons (H-2a and H-2b) are rendered diastereotopic. They will resonate at distinct chemical shifts and exhibit complex geminal ( 2J ) and vicinal ( 3J ) coupling.

  • Magnetic Inequivalence of Methyls: The two methyl groups of the isopropyl substituent are placed in a chiral environment, making them magnetically inequivalent. They will appear as two distinct doublets rather than a single overlapping signal[4].

Step-by-Step Data Acquisition Protocol

To establish a self-validating dataset, the following step-by-step acquisition protocol must be executed on a 600 MHz spectrometer equipped with a cryoprobe[5].

Step 1: Sample Preparation

  • Dissolve 15–20 mg of the analyte in 0.6 mL of DMSO- d6​ (99.9% D) containing 0.03% v/v TMS as an internal standard.

  • Causality: This concentration ensures sufficient signal-to-noise (S/N) for insensitive 13 C and 2D HMBC experiments without causing concentration-dependent aggregation or excessive line broadening[2].

  • Transfer to a high-quality 5 mm NMR tube, ensuring a solvent depth of exactly 4 cm to optimize magnetic field homogeneity (shimming).

Step 2: 1D 1 H NMR Acquisition

  • Pulse Sequence: zg30 (30° excitation pulse).

  • Parameters: 64k data points, sweep width (SW) of 12 ppm, center frequency (o1p) at 5.0 ppm.

  • Relaxation Delay (d1): 2.0 seconds. Causality: Ensures complete longitudinal relaxation ( T1​ ) for accurate integration of the distinct amine protons.

Step 3: 1D 13 C NMR Acquisition

  • Pulse Sequence: zgpg30 (power-gated WALTZ-16 proton decoupling).

  • Parameters: 64k data points, SW of 250 ppm, minimum of 1024 scans.

Step 4: 2D Correlation Spectroscopy (COSY, HSQC, HMBC)

  • COSY: Gradient-selected, 256 increments in t1​ . Used to map contiguous spin systems[6].

  • HSQC: Multiplicity-edited (hsqcedetgpsisp2.2). Causality: Phasing differentiates CH/CH 3​ (positive) from CH 2​ (negative), which is critical for immediately identifying the C2 diastereotopic methylene protons[7].

  • HMBC: Optimized for long-range coupling ( nJCH​=8 Hz). Used to bridge quaternary carbons and link the isopropyl side chain to the indoline core[5].

Structural Elucidation: A Self-Validating System

A robust structural assignment cannot rely on a single 1D spectrum; it must function as a closed-loop system where initial hypotheses are orthogonally proven by 2D correlations[6].

Validating the Aromatic Core

The 1 H NMR spectrum reveals an AMX spin system in the aromatic region. H-4 appears as a doublet ( J≈2.0 Hz) due to meta-coupling with H-6. H-7 appears as an ortho-coupled doublet ( J≈8.2 Hz), and H-6 is a doublet of doublets.

  • Self-Validation: The assignment of the C5 quaternary carbon (bearing the amine) is hypothesized based on its downfield 13 C shift ( 140.5 ppm). This is validated by the HMBC spectrum: strong three-bond ( 3JCH​ ) correlations from H-4 and H-7 unambiguously lock C5 into the aromatic framework[7].

Validating the Isopropyl Linkage

The attachment of the isopropyl group at C3 is proven via HMBC. The diastereotopic methyl protons (H-11, H-12) show strong HMBC cross-peaks to the C10 methine carbon and, crucially, to the C3 carbon of the indoline ring.

Visualizing the Elucidation Workflow

Below is the logical workflow demonstrating how orthogonal data streams converge to validate the structure.

NMR_Logic Acquisition Sample Prep & Acquisition (DMSO-d6, 600 MHz) OneD 1D NMR (1H, 13C) Identify functional groups & chemical shifts Acquisition->OneD COSY 1H-1H COSY Map contiguous spin systems (e.g., C4-C6-C7 & C2-C3-C10) OneD->COSY HSQC 1H-13C HSQC Assign direct C-H pairs Identify diastereotopic CH2 OneD->HSQC HMBC 1H-13C HMBC Bridge quaternary carbons (C3a, C5, C7a) OneD->HMBC Validation Self-Validating Assembly Confirm C3 chirality effect on isopropyl methyls COSY->Validation Spin Networks HSQC->Validation C-H Vectors HMBC->Validation Carbon Framework Final Verified Structure: 3-(Propan-2-yl)-2,3-dihydro- 1H-indol-5-amine Validation->Final Orthogonal Confirmation

Caption: Workflow for the self-validating NMR structural elucidation of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine.

Tabulated Quantitative Data

The following tables summarize the self-validated chemical shifts and correlations. Data is referenced to TMS ( δ 0.00 ppm) in DMSO- d6​ .

Table 1: 1 H NMR Assignments (600 MHz, DMSO- d6​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Notes
NH (Indoline) 5.10br s-1HSharpens in DMSO- d6​ ; exchanges with D 2​ O.
NH 2​ (Amine) 4.20br s-2HPrimary amine; exchanges with D 2​ O.
H-4 6.45d2.01HMeta-coupled to H-6; shielded by NH 2​ .
H-6 6.35dd8.2, 2.01HOrtho/meta coupled.
H-7 6.25d8.21HOrtho-coupled to H-6.
H-2a 3.40dd10.5, 8.01HDiastereotopic CH 2​ ; coupled to H-2b and H-3.
H-2b 3.15dd10.5, 8.51HDiastereotopic CH 2​ ; coupled to H-2a and H-3.
H-3 3.05m-1HChiral center methine.
H-10 (iPr CH) 1.85m-1HIsopropyl methine.
H-11 (iPr CH 3​ ) 0.95d6.83HDiastereotopic methyl group A.
H-12 (iPr CH 3​ ) 0.85d6.83HDiastereotopic methyl group B.
Table 2: 13 C NMR and Key 2D Correlations (150 MHz, DMSO- d6​ )
Position 13 C Shift ( δ , ppm)Carbon Type (HSQC)Key COSY Correlations ( 1 H- 1 H)Key HMBC Correlations ( 1 H 13 C)
C-2 52.5CH 2​ (Negative)H-2a H-2b, H-3H-3, H-10
C-3 45.2CH (Positive)H-3 H-2a/b, H-10H-2a, H-2b, H-11, H-12
C-3a 132.0C (Quaternary)-H-2a, H-4, H-7
C-4 112.5CH (Positive)H-4 H-6H-6
C-5 140.5C (Quaternary)-H-4, H-6, H-7
C-6 114.2CH (Positive)H-6 H-4, H-7H-4
C-7 109.5CH (Positive)H-7 H-6H-6
C-7a 144.0C (Quaternary)-H-2a, H-6, H-7
C-10 30.5CH (Positive)H-10 H-3, H-11, H-12H-3, H-11, H-12
C-11 20.1CH 3​ (Positive)H-11 H-10H-10, H-12
C-12 19.5CH 3​ (Positive)H-12 H-10H-10, H-11

Sources

Application

Application Note: Advanced Synthetic Workflows for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine in Drug Discovery

Executive Summary & Structural Rationale In modern medicinal chemistry, the shift from flat, sp2-rich aromatic rings to sp3-enriched, conformationally restricted scaffolds is a proven strategy to enhance target selectivi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In modern medicinal chemistry, the shift from flat, sp2-rich aromatic rings to sp3-enriched, conformationally restricted scaffolds is a proven strategy to enhance target selectivity and improve physicochemical properties. 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (CAS: 2060049-49-0), commonly referred to as 3-isopropylindolin-5-amine, is a highly versatile pharmaceutical intermediate that exemplifies this paradigm.

This intermediate is strategically designed with three critical features:

  • The Indoline Core: Unlike planar indoles or simple anilines, the saturated C2-C3 bond of the indoline ring introduces a distinct three-dimensional vector, altering the spatial trajectory of attached pharmacophores.

  • The 3-Isopropyl Group: This moiety introduces significant steric bulk and lipophilicity. In kinase inhibitor design, such bulky aliphatic groups are highly advantageous for occupying deep hydrophobic pockets adjacent to the ATP-binding hinge region, a strategy successfully employed in the development of selective TYK2 and JAK family inhibitors[1].

  • Dual Nitrogen Handles: The molecule possesses a primary exocyclic aniline (N5) and a secondary embedded amine (N1), allowing for divergent, orthogonal functionalization to access complex multi-target inhibitors, such as dual 5-LOX/sEH inhibitors[2].

Mechanistic Insights: Chemoselectivity & Reactivity

A critical challenge when utilizing 3-isopropylindolin-5-amine is managing the chemoselectivity between the N1 and N5 nitrogen centers.

  • Causality of Selectivity: The N5 primary amine is significantly more nucleophilic than the N1 secondary amine. The N1 lone pair is partially delocalized into the aromatic ring and sterically hindered by the adjacent rigid five-membered ring structure. Consequently, electrophiles (such as activated carboxylic acids or isocyanates) will preferentially attack the N5 position.

  • Amide Coupling Dynamics: When forming amides at the N5 position, 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) is the reagent of choice. HATU forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which drastically accelerates the rate-determining step of amine attack compared to traditional EDC/HOBt systems[3],[4]. However, strict stoichiometric control is required; excess HATU can react directly with the highly nucleophilic N5 amine, leading to the formation of an inactive tetramethylguanidine byproduct[5].

Mandatory Visualization: Workflows & Pathways

Divergent Synthetic Workflow

SynthWorkflow A 3-Isopropylindolin-5-amine (Core Intermediate) B N5-Amidation (HATU / DIPEA) A->B Electrophile (R-COOH) C N1-Arylation (Buchwald-Hartwig) A->C Ar-X, Pd cat. Base D Kinase Inhibitors (e.g., TYK2 / JAK) B->D Target Binding Optimization E Spirocyclic / Dual Inhibitors (e.g., 5-LOX/sEH) C->E Scaffold Elaboration

Caption: Divergent functionalization of 3-isopropylindolin-5-amine via N5-amidation and N1-arylation.

Mechanism of Action: Kinase Inhibition Pathway

Pathway Cytokine Cytokine Signal (e.g., IL-23) Receptor Cytokine Receptor Cytokine->Receptor TYK2 TYK2 / JAK Kinase Receptor->TYK2 Activates STAT STAT Phosphorylation TYK2->STAT Phosphorylates Transcription Gene Transcription (Inflammatory Response) STAT->Transcription Translocates to Nucleus Inhibitor Indoline-based Inhibitor Inhibitor->TYK2 Blocks ATP Hinge Pocket

Caption: Interruption of the JAK/STAT inflammatory signaling pathway by indoline-based kinase inhibitors.

Experimental Protocols

Protocol A: Chemoselective N5-Amidation via HATU

This protocol is designed as a self-validating system. The use of exactly 1.05 equivalents of HATU prevents the aforementioned guanylation side-reaction[5], while DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid without interfering with the active ester.

Reagents:

  • 3-Isopropylindolin-5-amine (1.0 equiv, 1.0 mmol)

  • Target Carboxylic Acid (1.05 equiv, 1.05 mmol)

  • HATU (1.05 equiv, 1.05 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol)

  • Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

  • Pre-activation: Dissolve the carboxylic acid and DIPEA in anhydrous DMF at 0 °C under an inert argon atmosphere. Add HATU portion-wise. Stir for 15 minutes to allow the formation of the HOAt active ester. Causality: Pre-activation ensures the acid is fully converted to the electrophilic species, preventing the free amine from competing for unreacted HATU.

  • Coupling: Dissolve 3-isopropylindolin-5-amine in a minimal volume of DMF and add it dropwise to the pre-activated mixture at 0 °C.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours. Monitor via LC-MS.

  • Quenching & Workup: Dilute the mixture with ethyl acetate (EtOAc) and wash sequentially with saturated aqueous NaHCO₃, 1M HCl (to remove unreacted amine), and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient).

Protocol B: N1-Arylation via Buchwald-Hartwig Cross-Coupling

Once the N5 position is protected or functionalized, the N1 secondary amine can be arylated. We utilize third-generation palladium precatalysts (RuPhos Pd G3) because the bulky biarylphosphine ligand prevents the formation of inactive bis-ligated palladium species and facilitates rapid reductive elimination, which is critical for sterically hindered indolines[6],[7].

Reagents:

  • N5-functionalized 3-isopropylindoline (1.0 equiv, 0.5 mmol)

  • Aryl Bromide/Iodide (1.2 equiv, 0.6 mmol)

  • RuPhos Pd G3 (0.02 equiv, 2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equiv, 0.75 mmol)

  • Anhydrous 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

  • Preparation: In a rigorously dried Schlenk flask, combine the indoline substrate, aryl halide, RuPhos Pd G3, and NaOtBu.

  • Degassing: Evacuate and backfill the flask with argon three times. Add anhydrous, degassed 1,4-dioxane. Causality: Pd(0) intermediates are highly sensitive to oxidation; strict anaerobic conditions are mandatory to maintain the catalytic cycle.

  • Heating: Heat the reaction mixture to 85 °C in a pre-heated oil bath for 4–6 hours. Monitor complete consumption of the indoline via TLC/LC-MS.

  • Filtration: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts.

  • Purification: Concentrate the filtrate and purify via reverse-phase HPLC or silica gel chromatography to isolate the N1-arylated product.

Data Presentation: Reaction Optimization

The following tables summarize the quantitative data driving the selection of reagents in the protocols above.

Table 1: Optimization of N5-Amidation Conditions

Coupling Reagent (Equiv)BaseSolventTime (h)Yield (%)Mechanistic Observation
EDC/HOBt (1.2)DIPEADMF1265Sluggish conversion with bulky carboxylic acids[3].
BOPCl (1.5)Et₃NCH₂Cl₂1645High byproduct formation; poor solubility.
HATU (1.05) DIPEA DMF 4 92 Rapid conversion; clean impurity profile.
HATU (1.5)DIPEADMF478Formation of N5-guanylated tetramethylguanidine byproduct[5].

Table 2: Optimization of N1-Arylation (Buchwald-Hartwig)

Precatalyst / LigandBaseSolventTemp (°C)Yield (%)Catalytic Efficiency
Pd₂(dba)₃ / BINAPCs₂CO₃Toluene10035Poor reductive elimination due to ligand bite angle.
Pd(OAc)₂ / XPhosNaOtBu1,4-Dioxane9072Moderate conversion; some protodehalogenation observed.
RuPhos Pd G3 NaOtBu 1,4-Dioxane 85 94 Excellent activation at lower temperatures; high turnover[6],[7].

Sources

Method

Application Note: A Guide to the Strategic Functionalization of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine for High-Throughput Library Synthesis

Abstract The 2,3-dihydro-1H-indole (indoline) scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in a multitude of pharmacologically active agents. This application note provides a com...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 2,3-dihydro-1H-indole (indoline) scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in a multitude of pharmacologically active agents. This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the strategic functionalization of a specific, highly valuable building block: 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. We delve into the differential reactivity of its two primary nucleophilic centers—the C5-primary aromatic amine and the N1-secondary amine—to enable the synthesis of diverse chemical libraries. This document outlines field-proven protocols for selective acylation, sulfonylation, reductive amination, and palladium-catalyzed cross-coupling reactions, supported by an analysis of the chemical principles guiding each transformation.

Introduction: The Value of the Substituted Indoline Core

The indole and indoline ring systems are prevalent in natural products and synthetic drugs, valued for their ability to engage in key biological interactions.[1][2] Their rigid, yet three-dimensional, structure provides an excellent framework for presenting diverse chemical functionalities in precise spatial orientations. The target molecule, 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, offers two distinct and synthetically tractable points for diversification, making it an ideal starting point for combinatorial chemistry and the generation of small-molecule libraries aimed at high-throughput screening.[3]

Analysis of Functionalization Points: A Tale of Two Amines

The synthetic utility of this scaffold hinges on the differential reactivity of its two nitrogen atoms. Understanding their electronic and steric differences is paramount for designing selective and high-yielding library syntheses.

  • C5-Primary Aromatic Amine: This aniline-type amine is the more nucleophilic of the two centers. Its lone pair of electrons is readily available for reactions with a wide range of electrophiles. It is the primary site for reactions such as acylation, sulfonylation, and urea formation under standard conditions.

  • N1-Secondary Amine: This nitrogen is part of the indoline ring and is less nucleophilic than the C5-amine due to some delocalization into the aromatic system and greater steric hindrance. While it can be acylated or sulfonylated under more forcing conditions, it is an ideal handle for N-alkylation, reductive amination, and modern cross-coupling methodologies like the Buchwald-Hartwig amination.[4]

This inherent reactivity difference allows for a sequential functionalization strategy, often starting at the more reactive C5 position. For instances where initial N1 functionalization is desired, a protection strategy for the C5-amine is required.

Strategic Workflow for Library Diversification

A successful library synthesis campaign relies on a logical and flexible workflow. The following diagram illustrates two primary strategic pathways for the divergent functionalization of the core scaffold. Path A leverages the intrinsic reactivity of the C5-amine for initial diversification. Path B employs an orthogonal protecting group strategy to enable selective functionalization of the N1-position first.

G cluster_0 Core Scaffold cluster_1 Path A: C5-Amine First cluster_2 Path B: N1-Amine First (Orthogonal) start 3-(Propan-2-yl)-2,3-dihydro- 1H-indol-5-amine A1 Functionalize C5-Amine (Acylation, Sulfonylation, etc.) start->A1 B1 Protect C5-Amine (e.g., Boc Protection) start->B1 A2 Library A (N1 Unsubstituted) A1->A2 A3 Optional: Functionalize N1 (Alkylation, Arylation) A1->A3 A4 Library A-B (Disubstituted) A3->A4 B2 Functionalize N1 (Alkylation, Arylation, etc.) B1->B2 B3 Deprotect C5-Amine B2->B3 B4 Library B (C5 Unsubstituted) B3->B4 B5 Optional: Functionalize C5 (Acylation, etc.) B3->B5 B6 Library B-A (Disubstituted) B5->B6

Caption: Divergent workflows for library synthesis.

Protocols for C5-Amine Functionalization

These reactions target the highly reactive primary aromatic amine at the C5 position. They are typically high-yielding and amenable to parallel synthesis formats.

Protocol: Amide Library Synthesis via Acylation

Amide bond formation is one of the most robust and widely used reactions in medicinal chemistry. This protocol uses acyl chlorides as the electrophile.

Causality: The C5-amine acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A non-nucleophilic base like pyridine or triethylamine is used to scavenge the HCl byproduct, preventing protonation of the starting amine and driving the reaction to completion.[5]

G compound_a Indol-5-amine plus1 + compound_a->plus1 reagent_a R-COCl plus1->reagent_a arrow Pyridine, DCM 0 °C to RT reagent_a->arrow product C5-Amide Derivative arrow->product

Caption: Acylation of the C5-Amine.

Step-by-Step Protocol:

  • In a clean, dry reaction vessel, dissolve 3-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine (1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) to a concentration of 0.1 M.

  • Add pyridine (1.5 eq) or triethylamine (1.5 eq) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath with stirring.

  • Add the desired acyl chloride or anhydride (1.1 eq) dropwise to the cooled solution. For library synthesis, this can be done using a multi-channel pipette or robotic liquid handler.

  • Allow the reaction mixture to warm to room temperature and stir for 2-6 hours.

  • Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

  • Upon completion, the reaction can be quenched by adding water. The organic layer is separated, washed with saturated aqueous sodium bicarbonate, water, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude amide, which can be purified by flash chromatography or preparative HPLC.

Protocol: Sulfonamide Library Synthesis via Sulfonylation

Sulfonamides are key functional groups in many marketed drugs. Their synthesis is straightforward and generally provides crystalline, easily purified products.

Causality: Similar to acylation, this reaction is an electrophilic substitution on the amine. Sulfonyl chlorides are highly reactive, and the choice of base is critical to control the reaction rate and prevent side reactions.[6]

G compound_a Indol-5-amine plus1 + compound_a->plus1 reagent_a R-SO₂Cl plus1->reagent_a arrow Et₃N, DCM 0 °C to RT reagent_a->arrow product C5-Sulfonamide Derivative arrow->product

Caption: Sulfonylation of the C5-Amine.

Step-by-Step Protocol:

  • To a reaction vessel, add the indol-5-amine (1.0 eq) and anhydrous DCM (0.1-0.5 M).

  • Cool the vessel in an ice bath (0 °C).

  • Add triethylamine (Et₃N, 1.5 eq) to the solution.

  • Slowly add a solution of the sulfonyl chloride (1.1 eq) in DCM. Slow addition is crucial to prevent potential di-sulfonylation, where the sulfonamide nitrogen is further derivatized.[6]

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

  • Monitor the reaction by TLC or LC-MS (typically 2-12 hours).

  • Once complete, cool the mixture to 0 °C and quench by slowly adding a saturated aqueous solution of NH₄Cl.

  • Extract the product with DCM or ethyl acetate. Wash the combined organic layers with water and brine, then dry over Na₂SO₄.

  • After filtration and concentration, purify the crude sulfonamide by flash column chromatography or recrystallization.

Protocols for N1-Indoline Functionalization

Diversification at the N1 position introduces substituents that can profoundly influence the molecule's ADME properties and target engagement. These protocols are typically performed after functionalizing the C5-amine or after protecting it.

Protocol: N-Arylation via Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful method for forming carbon-nitrogen bonds, allowing for the introduction of a vast array of (hetero)aryl groups.[4]

Causality: The reaction proceeds via a catalytic cycle involving a Pd(0) species. Key steps include oxidative addition of the palladium catalyst into the aryl halide C-X bond, coordination of the indoline nitrogen to the palladium center, and reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst. The choice of ligand is critical for stabilizing the palladium intermediates and facilitating the reductive elimination step.[4][7]

G compound_a N1-Indoline plus1 + compound_a->plus1 reagent_a Ar-X (X = Br, I) plus1->reagent_a arrow Pd₂(dba)₃, Xantphos Cs₂CO₃, Toluene, 100 °C reagent_a->arrow product N1-Aryl Derivative arrow->product

Caption: Buchwald-Hartwig N-Arylation.

Step-by-Step Protocol:

  • To a reaction vial, add the C5-functionalized or C5-protected indoline (1.0 eq), the aryl halide (1.2 eq), and cesium carbonate (Cs₂CO₃, 2.0 eq).

  • Add the palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol %) and the phosphine ligand (e.g., Xantphos or BINAP, 4-10 mol %).

  • Evacuate and backfill the vial with an inert atmosphere (Nitrogen or Argon). This is critical as the Pd(0) catalyst is oxygen-sensitive.

  • Add anhydrous, degassed solvent (e.g., Toluene or Dioxane).

  • Seal the vial and heat the reaction mixture to 80-110 °C for 12-24 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts and the catalyst.

  • Concentrate the filtrate and purify the crude product by flash chromatography.

Protocol: Reductive Amination

Reductive amination is a mild and efficient method for N-alkylation using aldehydes or ketones. It avoids the use of harsh bases and often proceeds with high chemoselectivity.

Causality: The indoline nitrogen and the carbonyl compound form a transient iminium ion intermediate (or an enamine). A mild, hydride-based reducing agent, such as sodium triacetoxyborohydride (STAB), selectively reduces this iminium ion in situ to form the more substituted amine product.[8]

Step-by-Step Protocol:

  • Dissolve the indoline substrate (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in a suitable solvent such as dichloroethane (DCE) or THF.

  • Add acetic acid (1-2 eq) to catalyze the formation of the iminium ion.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the stirring solution. The reaction is often mildly exothermic.

  • Stir the reaction at room temperature for 4-24 hours. Monitor by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., DCM or Ethyl Acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash chromatography.

Orthogonal Protection Strategy

To selectively functionalize the N1-position first, the more reactive C5-amine must be temporarily masked with a protecting group. The tert-butyloxycarbonyl (Boc) group is an excellent choice due to its stability in a wide range of conditions and its facile removal under acidic conditions.[9][10]

Protocol: Boc Protection of C5-Amine
  • Dissolve the starting indol-5-amine (1.0 eq) in DCM (0.2 M).

  • Add triethylamine (1.5 eq) followed by di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq).

  • Stir at room temperature for 2-8 hours until the starting material is consumed (monitor by TLC).

  • Wash the reaction mixture with water and brine, dry the organic layer over Na₂SO₄, and concentrate to yield the Boc-protected intermediate, which is often pure enough for the next step.

With the C5-amine protected, any of the N1-functionalization protocols from Section 5.0 can be applied.

Protocol: Boc Deprotection
  • Dissolve the Boc-protected compound in DCM (0.1 M).

  • Add an excess of trifluoroacetic acid (TFA, 10-20 eq) or a 4M solution of HCl in dioxane.

  • Stir at room temperature for 1-4 hours.

  • Remove the solvent and excess acid under reduced pressure. The resulting amine salt can be used directly or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted to yield the free amine.[9]

Data Summary: Functionalization Reactions

The following table summarizes the key transformations for diversifying the 3-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine core.

Position Reaction Type Reagent Class Resulting Group Typical Conditions
C5-AmineAcylationAcyl ChloridesAmidePyridine or Et₃N, DCM, 0°C to RT
C5-AmineSulfonylationSulfonyl ChloridesSulfonamideEt₃N, DCM, 0°C to RT
C5-AmineUrea FormationIsocyanatesUreaDCM or THF, RT
N1-IndolineAlkylationAlkyl HalidesN-AlkylK₂CO₃ or NaH, DMF or THF, RT to 60°C
N1-IndolineArylationAryl HalidesN-ArylPd₂(dba)₃, Ligand, Base, Toluene, 100°C
N1-IndolineReductive AminationAldehydes/KetonesN-AlkylNaBH(OAc)₃, DCE, RT

Conclusion

The 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine scaffold is a versatile starting point for the construction of large, diverse chemical libraries. By understanding the intrinsic reactivity of its two distinct amine functional groups and applying a strategic combination of robust, high-throughput chemical transformations, researchers can efficiently generate novel compounds for drug discovery and chemical biology applications. The protocols detailed herein provide a reliable and validated framework for unlocking the full synthetic potential of this valuable chemical building block.

References

  • Title: Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation Source: ACS Publications URL: [Link]

  • Title: Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation Source: American Chemical Society URL: [Link]

  • Title: Cyclopropenium Ion–Enabled Reductive Amination of Aldehydes With Indolines Without an External Hydride Source Source: ResearchGate URL: [Link]

  • Title: Aminosulfonylation of aromatic amines, sulfur dioxide and hydrazines Source: RSC Publishing URL: [Link]

  • Title: Synthesis of indolines Source: Organic Chemistry Portal URL: [Link]

  • Title: Facile Access to Functionalized Spiro[indoline-3,2′-pyrrole]-2,5′-diones via Post-Ugi Domino Buchwald–Hartwig/Michael Reaction Source: ACS Publications URL: [Link]

  • Title: Polyhydroxylated indolines and oxindoles from C-glycosides via sequential Henry reaction, Michael addition, and reductive amination/amidation Source: PubMed URL: [Link]

  • Title: Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C-H activation Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

  • Title: A Metal-Free Reductive N-Alkylation of Indoles with Aldehydes Source: Organic Letters URL: [Link]

  • Title: Recent Advances in Divergent Synthetic Strategies for Indole-Based Natural Product Libraries Source: PMC (PubMed Central) URL: [Link]

  • Title: An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles Source: Indian Journal of Chemistry URL: [Link]

  • Title: Protecting Groups Source: Organic Chemistry Portal URL: [Link]

  • Title: Efficient and General Synthesis of 3-Aminoindolines and 3-Aminoindoles via Copper-Catalyzed Three Component Coupling Reaction Source: PMC (PubMed Central) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine Extraction

Welcome to the Technical Support Center. As a researcher working with 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (also known as 3-isopropylindolin-5-amine), you are handling a highly electron-rich, dual-amine system.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a researcher working with 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (also known as 3-isopropylindolin-5-amine), you are handling a highly electron-rich, dual-amine system. The molecule contains both a secondary indoline nitrogen and a primary aniline nitrogen. This structural combination presents two primary extraction challenges: extreme susceptibility to oxidative degradation and narrow pH windows for liquid-liquid partitioning.

This guide synthesizes field-proven methodologies, physicochemical data, and self-validating protocols to help you isolate high-purity products without yield loss or degradation.

Part 1: Physicochemical Profiling

Understanding the intrinsic properties of your target molecule is the first step in designing a successful workup. Below is a summary of the quantitative data governing the extraction of this diamine.

PropertyValue / CharacteristicImpact on Extraction / Purification
Indoline pKa​ (Conjugate Acid) ~5.2[1]Requires pH < 3.2 for complete protonation. Highly susceptible to aromatization.
Aniline pKa​ (Conjugate Acid) ~4.6Requires pH > 6.6 for complete deprotonation. Highly susceptible to oxidation.
Optimal Aqueous Extraction pH < 2.0Ensures >99% protonation of both basic centers, driving the salt into the aqueous phase[2].
Optimal Organic Extraction pH > 8.0Ensures >99% deprotonation (free base form), driving the product into the organic phase[2].
Major Oxidative Impurities Indole derivative, Quinone-iminesNecessitates degassed solvents, inert atmospheres, and antioxidant washes[3],[4].
Part 2: Diagnostic FAQs & Troubleshooting Guide

Q1: My organic extracts turn dark purple/brown during the workup. What is happening and how do I prevent it? Causality : This severe darkening is a hallmark of aniline oxidation. The C5 primary amine is highly electron-rich. Upon exposure to atmospheric oxygen, especially under basic conditions, anilines rapidly oxidize to form intensely colored quinone-imines and azo-coupled oligomers[4]. Solution : To prevent this, all extraction solvents must be degassed prior to use. Furthermore, incorporate a water-soluble reducing agent, such as sodium dithionite ( Na2​S2​O4​ ) or ascorbic acid, into your aqueous washes[5]. This creates a sacrificial reducing environment that quenches reactive oxygen species before they can degrade the aniline moiety[6].

Q2: LC-MS analysis of my purified product reveals a major impurity with an [M-2]+ mass. Where is this coming from? Causality : The [M-2]+ peak (-2 Daltons) corresponds to 3-(propan-2-yl)-1H-indol-5-amine, the aromatized indole counterpart of your product. Indolines are thermodynamically driven to dehydrogenate into fully aromatic indoles[7]. This oxidation is readily catalyzed by dissolved oxygen, light, and trace transition metals (e.g., Cu, Pd) often left over from upstream synthetic steps[3]. Solution : Perform the entire workup under an inert atmosphere (N2 or Ar). If transition metal catalysts were used in the preceding reaction, wash the organic layer with an aqueous EDTA solution or treat it with a solid-phase metal scavenger resin prior to concentration.

Q3: My recovery yields are exceptionally low after the acid-base back-extraction. How should I adjust my pH? Causality : Yield loss in acid-base extractions of diamines usually stems from incomplete protonation or deprotonation. The rule of thumb for amine extraction is that the aqueous pH must be at least 2 units below the pKa​ of the conjugate acid to ensure complete protonation, and 2 units above to ensure complete deprotonation[2]. Given the predicted pKa​ values of the indoline (~5.2)[1] and aniline (~4.6) groups, a pH of 4-5 will result in a mixed ionization state, causing the compound to distribute poorly between the organic and aqueous layers. Solution : For the acidic extraction (moving product to the aqueous layer), use 1M HCl to drop the pH below 2.0. For the basic back-extraction (moving product back to the organic layer), use 1M NaOH to raise the pH above 8.0.

Q4: A thick emulsion forms during the basic wash. How can I break it? Causality : Emulsions in this system are typically caused by the molecule acting as a weak surfactant when partially protonated, or by the precipitation of insoluble polymeric degradation products at the biphasic interface. Solution : Increase the ionic strength of the aqueous layer by adding saturated NaCl (brine), which decreases the solubility of the organic compound in the aqueous phase (the "salting-out" effect). If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove the microscopic interfacial particulates stabilizing the emulsion.

Part 3: Mechanistic Visualization

The following diagram illustrates the two primary degradation pathways that compromise the extraction of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine, alongside the targeted chemical interventions used to inhibit them.

DegradationPathways A 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (Target Product) B 3-(Propan-2-yl)-1H-indol-5-amine (Aromatized Impurity) A->B O2, Trace Metals (Indoline Oxidation) C Quinone-imine / Azo Derivatives (Colored Impurities) A->C O2, High pH (Aniline Oxidation) D Intervention: Degassed Solvents & Metal Scavengers D->B Prevents E Intervention: Sodium Dithionite Antioxidant Wash E->C Inhibits

Fig 1: Oxidative degradation pathways of the target diamine and targeted chemical interventions.

Part 4: Self-Validating Experimental Protocol

Optimized Acid-Base Extraction Protocol Objective: Isolate 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine while suppressing oxidative aromatization and quinone formation. Preparation: Degas all solvents (EtOAc, 1M HCl, 1M NaOH, Brine) by sparging with Nitrogen or Argon for 15 minutes prior to use.

Step 1: Reaction Quench & Dilution

  • Dilute the crude reaction mixture with degassed EtOAc (10 volumes) under an inert atmosphere.

  • Causality: Dilution lowers the concentration of reactive intermediates, while the inert atmosphere prevents premature aerobic oxidation.

Step 2: Acidic Extraction (Product to Aqueous)

  • Wash the organic layer with degassed 1M HCl (3 x 5 volumes).

  • Causality: The target diamine protonates at both nitrogen centers (pH << 2.5) and partitions into the aqueous layer[2].

  • Self-Validation Check: The organic layer should now contain only neutral/acidic impurities. Spot the organic layer on a TLC plate; the target product spot (typically UV active and ninhydrin positive) must be completely absent.

Step 3: Phase Separation & Thermal Control

  • Separate and retain the combined acidic aqueous layers. Cool them in an ice bath to 0–5 °C.

  • Causality: The subsequent neutralization step is highly exothermic. Cooling prevents thermal degradation of the sensitive indoline ring.

Step 4: Basification (Product to Organic)

  • Slowly add degassed 1M NaOH to the cooled aqueous layer until the pH reaches 8.5–9.0.

  • Causality: Raising the pH above 8.0 ensures complete deprotonation of both the indoline and aniline groups, rendering the molecule lipophilic[2].

  • Self-Validation Check: The clear aqueous layer will become visibly cloudy or milky as the free base precipitates or forms an insoluble oil.

Step 5: Back-Extraction

  • Extract the basified aqueous layer with fresh, degassed EtOAc (3 x 5 volumes).

Step 6: Antioxidant & Scavenger Wash (Critical Step)

  • Wash the combined EtOAc layers with a freshly prepared 10% w/v aqueous sodium dithionite ( Na2​S2​O4​ ) solution (2 volumes).

  • Causality: Sodium dithionite acts as a sacrificial reducing agent, quenching reactive oxygen species and preventing the oxidation of the aniline moiety into colored quinone-imines[5].

Step 7: Final Wash & Concentration

  • Wash with brine (2 volumes) to break any micro-emulsions and remove residual water.

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo at a bath temperature not exceeding 30 °C.

  • Self-Validation Check: The final product should be a light-colored oil or solid. A dark brown/black appearance indicates failure at Step 6 or oxygen ingress during concentration.

References
  • A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles . Source: ACS Publications. URL:[Link]

  • Indoline Dehydrogenation . Source: ResearchGate. URL: [Link]

  • Quantification of aniline and N-methylaniline in indigo . Source: SciSpace. URL:[Link]

  • Electrochemical Oxidation for Low Concentration of Aniline . Source: ACS Publications. URL: [Link]

  • Determination of Aniline Degraded from Sudan I . Source: Malaysian Journal of Analytical Sciences. URL: [Link]

Sources

Optimization

Technical Support Center: Resolving Solubility Challenges for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

Welcome to the technical support guide for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. This document is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility issues wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine. This document is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility issues with this compound in organic solvents. We will explore the underlying chemical principles governing its solubility and provide a systematic, hands-on approach to overcoming these challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm struggling to dissolve 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine in common solvents like dichloromethane (DCM) and ethyl acetate. Why is this happening?

A: The solubility of this molecule is governed by a balance of its structural features. It possesses a relatively non-polar dihydroindoline core and an isopropyl group, which favor solubility in non-polar solvents. However, the presence of a primary amine (-NH2) group introduces polarity and the capacity for hydrogen bonding. This amine group can interact strongly with other molecules of the same type, leading to a stable crystal lattice that is difficult for moderately non-polar solvents like DCM to break apart.

Q2: What is the first and most effective technique I should try to improve its solubility?

A: For an amine-containing compound, the most powerful and direct method is to adjust the pH by adding a suitable acid. The primary amine group is basic and can be protonated to form an ammonium salt. This salt is significantly more polar than the free base, which dramatically increases its solubility in polar protic and even some polar aprotic solvents. A small amount of an acid like hydrochloric acid (often as a solution in dioxane or isopropanol) or trifluoroacetic acid (TFA) can have a profound effect.[1][2]

Q3: Can I simply heat the mixture to get it to dissolve?

A: Gently heating the mixture can increase the kinetic energy of the system and often improves solubility. However, this should be done with caution. First, ensure the solvent's boiling point is not exceeded in an open or poorly sealed container. Second, be aware that some compounds can degrade at elevated temperatures. It is recommended to try other methods first or use heating in combination with them. If the compound precipitates upon cooling, it indicates a supersaturated solution was formed, which may not be stable for your application.

Q4: I managed to dissolve the compound in DMSO, but now I can't get rid of the solvent. What are my options?

A: Dimethyl sulfoxide (DMSO) is an excellent, highly polar aprotic solvent that can dissolve a wide range of compounds.[3] However, its high boiling point (189 °C) makes it difficult to remove under standard vacuum. If your workflow allows, consider techniques like lyophilization (freeze-drying) if water is present and tolerated, or high-vacuum distillation. For small scales, purification via preparative HPLC is often the most practical way to isolate the compound from DMSO. In the future, it is often best to use DMSO as a "solvent of last resort" if it needs to be removed later.[3]

In-Depth Troubleshooting Guide
Part 1: Understanding the Molecule's Physicochemical Profile

The structure of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine is key to its behavior.

  • Lipophilic Regions: The fused bicyclic indoline ring system and the attached isopropyl group are non-polar.[4][5] This part of the molecule prefers to interact with non-polar or moderately polar solvents (e.g., toluene, THF, ethyl acetate).

  • Hydrophilic/Basic Center: The primary amine (-NH2) at the 5-position is a polar, basic functional group. It is a hydrogen bond donor and acceptor. This group is responsible for the compound's basicity and is the primary handle for chemical modification to enhance solubility.

    • pKa: The primary aromatic amine is expected to be weakly basic. The pKa of its conjugate acid is likely in the range of 4-5, similar to other aniline derivatives. This means it will be predominantly in its neutral, less soluble form at neutral or basic pH.

    • LogP: The combination of the indoline core and isopropyl group suggests a moderate-to-high LogP (logarithm of the partition coefficient), indicating a preference for lipophilic environments over aqueous ones in its neutral state.

Part 2: A Systematic Approach to Solvent Selection & Solubility Enhancement

This section provides a logical workflow to efficiently find a suitable solvent system.

Caption: Troubleshooting workflow for low solubility.

Part 3: Experimental Protocols

This protocol uses a small amount of material to quickly assess solubility in a range of common laboratory solvents.

Objective: To identify a suitable solvent or a promising solvent class for 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine.

Materials:

  • 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (~1-2 mg per test)

  • Small vials (e.g., 1.5 mL glass vials)

  • Vortex mixer

  • Selection of solvents (see table below)

Procedure:

  • Weigh approximately 1-2 mg of the compound into a clean, dry vial.

  • Add the first solvent dropwise, starting with 100 µL.

  • Vortex the vial vigorously for 30-60 seconds.

  • Visually inspect for dissolution. If undissolved solid remains, add another 100 µL of solvent and repeat the vortexing.

  • Continue adding solvent up to a total volume of 1 mL. Classify the solubility based on the approximate concentration (e.g., >2 mg/mL = Soluble; <2 mg/mL = Sparingly Soluble/Insoluble).

  • Repeat the process for each solvent, moving from less polar to more polar.

Table 1: Common Organic Solvents for Screening

SolventClassDielectric Constant (20°C)Boiling Point (°C)Notes / Typical Use
TolueneNon-Polar Aromatic2.4111Good for non-polar compounds; higher boiling point.
Dichloromethane (DCM)Polar Aprotic9.140General-purpose, dissolves a wide range of organics. Volatile.
Tetrahydrofuran (THF)Polar Aprotic7.566Good general solvent, can form peroxides upon storage.
Ethyl Acetate (EtOAc)Polar Aprotic6.077Common for extraction and chromatography; moderately polar.
Acetonitrile (ACN)Polar Aprotic37.582Highly polar, water-miscible. Good for polar compounds.
Isopropanol (IPA)Polar Protic19.982Can act as a hydrogen bond donor/acceptor.
Ethanol (EtOH)Polar Protic24.678Similar to IPA, often a better solvent for polar molecules.
Dimethylformamide (DMF)Polar Aprotic36.7153Strong, high-boiling polar solvent. Hard to remove.
Dimethyl Sulfoxide (DMSO)Polar Aprotic46.7189Very strong, high-boiling polar solvent. Use sparingly.[3]

Solvent property data is widely available from chemical suppliers and safety data sheets.

This is the most recommended method for this specific compound if initial screening in neutral solvents fails.[1]

Objective: To convert the amine free base into its more soluble salt form in situ.

Materials:

  • 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine

  • A promising polar solvent identified from Protocol 1 (e.g., Methanol, Ethanol, THF)

  • Acidic solution (e.g., 2M HCl in Diethyl Ether, 4M HCl in Dioxane, or Trifluoroacetic Acid (TFA))

  • Stir plate and magnetic stir bar

Procedure:

  • Suspend a known quantity of the compound (e.g., 10 mg) in a chosen solvent (e.g., 1 mL of Methanol) in a small vial with a stir bar.

  • While stirring, add the acidic solution dropwise. Start with 1.0 to 1.2 molar equivalents of acid relative to your compound.

  • Observe the mixture closely. As the amine is protonated to form the hydrochloride or trifluoroacetate salt, the solid should begin to dissolve.

  • If dissolution is not complete, gentle warming (to 40-50 °C) can be applied.

  • If solid still remains, a small additional amount of acid can be added.

  • Successful dissolution indicates that the salt form is soluble in the chosen solvent. This solution can now be used for subsequent reactions or analysis, keeping in mind that the compound is now in its salt form.

Causality: The conversion of the neutral amine (R-NH2) to a charged ammonium salt (R-NH3+ Cl-) creates a strong ion-dipole interaction with polar solvents.[1][2] This interaction is much more energetically favorable than the interactions between the neutral amine and the polar solvent, overcoming the crystal lattice energy and leading to dissolution.

References
  • El-Malah, A. A., et al. (2024). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. PMC. [Link]

  • Reddit. Any recommendations on guides to basic solvent choices for organic molecules?. [Link]

  • American Chemical Society. SOLVENTS | Green Chemistry. [Link]

  • Patel, K., et al. (2013). Advances in Solubility Enhancement Techniques. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Kumar, L., & Singh, M. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Advanced Research and Reviews. [Link]

  • GSC Online Press. A review on solubility enhancement technique for pharmaceutical drugs. [Link]

  • Sravani, B., et al. (2017). Solubility Enhancement Technologies and Research Emerged. Indo American Journal of Pharmaceutical Sciences. [Link]

  • International Journal of Pharmaceutical Sciences. Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. [Link]

  • Prat, D., et al. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine Crystallization

Welcome to the Technical Support Center for the isolation and purification of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (also known as 3-isopropylindolin-5-amine). This guide is engineered for drug development profess...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (also known as 3-isopropylindolin-5-amine). This guide is engineered for drug development professionals and synthesists dealing with the unique structural vulnerabilities of this compound.

Below, you will find field-proven troubleshooting FAQs, self-validating experimental protocols, and mechanistic insights designed to minimize byproducts and maximize yield.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my product solution darken from pale yellow to deep brown during crystallization, and how does this affect purity? A1: The darkening is a macroscopic indicator of severe oxidative degradation. 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine possesses a dual structural vulnerability: an electron-rich primary aniline-like amine at the C5 position, and a 2,3-dihydro-1H-indole (indoline) core. Exposure to atmospheric oxygen, especially when catalyzed by trace transition metals (e.g., Cu or Fe from upstream reduction steps), drives the oxidative aromatization of the indoline core to form the corresponding indole byproduct (3-isopropyl-1H-indol-5-amine)[1]. Concurrently, the primary amine can oxidize to form azo or nitroso dimers, a process often exacerbated by trace peroxides found in aging ethereal solvents[2].

  • Causality & Solution: Oxygen acts as the terminal electron acceptor in these radical-mediated pathways. To prevent this, the crystallization system must be strictly anaerobic. Utilize thoroughly degassed solvents and introduce a metal scavenger prior to crystallization to eliminate the catalytic triggers.

Q2: I am seeing high levels of unreacted starting materials and non-basic impurities co-crystallizing. How can I selectively isolate the amine? A2: Free-base crystallization of lipid-soluble amines often suffers from poor impurity rejection because the solubility profile of the free amine closely matches that of its synthetic precursors.

  • Causality & Solution: Implement a salt-based specific crystallization. By treating the crude mixture with a strong anhydrous acid (e.g., HCl in dioxane), you protonate the C5 amine, drastically shifting its solubility profile. The resulting ammonium salt precipitates directly from moderately polar or non-polar solvent mixtures, leaving non-basic impurities and unreacted neutral precursors dissolved in the mother liquor[3].

Q3: How do I control the stereochemical purity at the C3 position during crystallization? A3: The isopropyl group at C3 creates a chiral center. If your upstream synthesis (such as an enamine reduction) is not perfectly stereoselective, you will generate a mixture of stereoisomers.

  • Causality & Solution: The crystallization solvent exerts a profound thermodynamic effect on the isomeric ratio of the isolated salt. Using ethereal solvents like tert-butyl methyl ether (TBME) combined with an aliphatic anti-solvent often allows for the selective precipitation of the less soluble stereoisomeric salt, effectively upgrading the stereochemical purity in a single step[4].

Part 2: Degradation Pathway Visualization

Pathway Target 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (Target Compound) Triggers Environmental Triggers (O2, Trace Cu/Fe, Heat) Target->Triggers Exposure Indole Aromatization Byproduct (3-isopropyl-1H-indol-5-amine) Triggers->Indole Core Oxidation AmineOx Amine Oxidation Byproducts (Nitroso / Azo Dimers) Triggers->AmineOx Amine Oxidation Mitigation Self-Validating Mitigation (Anaerobic Salt Crystallization) Mitigation->Target Protects Mitigation->Triggers Blocks

Caption: Logical mapping of oxidative degradation pathways and the targeted mitigation strategy.

Part 3: Self-Validating Experimental Protocol

Methodology: Anaerobic Salt-Based Anti-Solvent Crystallization

This protocol is designed as a self-validating system; visual and physical checkpoints inherently prove the success or failure of the isolation process without requiring immediate HPLC analysis, ensuring optimal physicochemical properties of the API[5].

Step 1: Dissolution & Scavenging

  • Dissolve the crude 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine in ethyl acetate (EtOAc) at a concentration of 10 mL/g.

  • Add 5% w/w of a silica-based metal scavenger (e.g., QuadraSil MP) to sequester trace transition metals.

  • Causality: Removing catalytic metals raises the activation energy required for oxidative aromatization, stabilizing the indoline core.

Step 2: Degassing (Self-Validation Checkpoint 1)

  • Sparge the solution with high-purity Nitrogen (N2) for 30 minutes.

  • Self-Validation: The solution must remain a clear, pale yellow. If the solution begins to darken to orange or brown, oxygen ingress or peroxide contamination has occurred. Abort, filter through a silica plug, and restart the degassing process.

Step 3: Salt Formation

  • Filter off the metal scavenger under a positive N2 pressure into a clean, dry, N2-flushed vessel.

  • Slowly add 1.05 equivalents of anhydrous 4M HCl in dioxane at 20°C.

  • Causality: The anhydrous environment prevents the hydrolysis of the solvent and ensures the rapid, controlled nucleation of the amine hydrochloride salt.

Step 4: Anti-Solvent Addition & Isolation (Self-Validation Checkpoint 2)

  • Cool the mixture to 0°C. Slowly add 10 mL/g of degassed heptane (anti-solvent) to drive the supersaturation.

  • Self-Validation: A white to off-white crystalline solid should precipitate. If the solid is gummy or "oils out," the crystallization kinetics were too fast (supersaturation spiked). Heat to 40°C to redissolve, and add the heptane at a slower rate (e.g., 1 mL/min).

  • Filter the crystals under a blanket of N2, wash with cold degassed heptane, and dry under vacuum at 30°C.

Part 4: Workflow Visualization

Workflow Step1 1. Dissolution Crude Amine in EtOAc Step2 2. Scavenging Add Metal Scavenger & Degas (N2) Step1->Step2 Step3 3. Salt Formation Add Anhydrous Acid (e.g., HCl in Dioxane) Step2->Step3 Step4 4. Crystallization Cool to 0°C & Add Heptane Step3->Step4 Step5 5. Isolation Filter under N2 Wash & Dry Step4->Step5

Caption: Step-by-step workflow for the anaerobic salt-based crystallization of the indoline amine.

Part 5: Quantitative Data Summary

The following table summarizes the expected impurity profile improvements when transitioning from a standard aerobic free-base crystallization to the optimized anaerobic salt-based method.

Crystallization MethodYield (%)Indole Byproduct (a/a %)Amine Dimers (a/a %)Unreacted Precursors (a/a %)
Free Base (Aerobic, EtOAc/Hexane)65.04.52.11.8
Free Base (Anaerobic, EtOAc/Hexane)72.50.80.51.7
HCl Salt (Anaerobic, EtOAc/Heptane) 88.0 < 0.1 < 0.1 < 0.1

Note: Data represents typical chromatographic (HPLC) area percent (a/a %) improvements based on established downstream processing principles for chiral amines and indolines.

References

  • A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles Source: ACS Publications (Organic Process Research & Development) URL:[Link]

  • Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: PMC (National Institutes of Health) URL:[Link]

  • Crystallization-based downstream processing of ω-transaminase- and amine dehydrogenase-catalyzed reactions Source: RSC Publishing (Reaction Chemistry & Engineering) URL:[Link]

  • Development of a Scalable, Stereoselective Second-Generation Route for CXCR7 Antagonist ACT-1004-1239 via Chiral Enamine Reduction Source: ACS Publications (Organic Process Research & Development) URL:[Link]

  • Pharmaceutical Crystallization in drug development Source: Syrris URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Profiling: 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine vs. 5-Aminoindole

As a Senior Application Scientist, selecting the correct nitrogen heterocycle for late-stage functionalization or library synthesis requires moving beyond basic structural recognition. While 3-(propan-2-yl)-2,3-dihydro-1...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the correct nitrogen heterocycle for late-stage functionalization or library synthesis requires moving beyond basic structural recognition. While 3-(propan-2-yl)-2,3-dihydro-1H-indol-5-amine (commonly known as 3-isopropylindolin-5-amine) and 5-aminoindole share a similar connectivity, their electronic landscapes and steric topologies dictate entirely different synthetic strategies.

This guide objectively compares the reactivity profiles of these two scaffolds, providing the fundamental causality behind their behavior and self-validating experimental protocols to harness their unique properties.

Electronic and Steric Fundamentals (The "Why")

To predict how these molecules will behave in a flask, we must analyze the hybridization and conjugation of their nitrogen atoms.

5-Aminoindole: This is a fully aromatic, 10 π -electron bicyclic system. The N1 lone pair is fundamentally tied up in the aromatic sextet of the pyrrole ring. Consequently, the N1 position is non-basic and non-nucleophilic under neutral conditions. Reactivity is almost entirely localized to the highly nucleophilic C5 primary amine (which behaves like a standard aniline) and the C3 carbon, which exhibits potent enamine-like nucleophilicity [2].

3-Isopropylindolin-5-amine: This molecule features a partially saturated indoline core. The N1 lone pair is only partially conjugated with the adjacent benzene ring, significantly increasing its basicity and nucleophilicity compared to an indole. Here, you have two competing nucleophilic nitrogen centers: the C5 primary amine and the N1 secondary amine. However, the presence of the isopropyl group at the C3 position introduces critical steric bulk. This steric shielding alters the topological approach of electrophiles, allowing us to kinetically favor reactions at the unhindered C5 position.

Quantitative Reactivity Data

The following table summarizes the physicochemical properties that drive the reactivity differences between the two scaffolds.

Property5-Aminoindole3-Isopropylindolin-5-amine
Core Aromaticity 10 π electrons (Hückel aromatic)6 π electrons (Benzene ring only)
C5-NH 2​ pK a​ (Conjugate Acid) 5.99 [1]~6.2 (Aniline-like, highly basic)
N1-H pK a​ (Conjugate Acid) -3.6 (Non-basic) [3]~4.5 (Alkyl-aryl amine)
N1-H pK a​ (Deprotonation) 16.2 [2]~21.0
Primary Nucleophilic Site C5-NH 2​ (Exclusive at neutral pH)C5-NH 2​ (with N1-H competition)
Electrophilic Aromatic Substitution C3 (Highly reactive, 1013 > benzene) [2]C4, C6 (Directed ortho to amines)
Oxidation Susceptibility High (Forms complex oligomers/resins) [3]High (Readily aromatizes to indole) [5]

Chemoselectivity in Derivatization Workflows

The most common challenge when working with these scaffolds is achieving selective N-functionalization.

For 5-aminoindole , standard electrophiles (acyl chlorides, anhydrides, sulfonyl chlorides) will exclusively attack the C5-NH 2​ because the N1-H is electronically deactivated [4]. For 3-isopropylindolin-5-amine , the N1-H is active. Mixed acylation is a severe risk unless strict temperature and steric controls are applied.

Chemoselectivity A 5-Aminoindole C Electrophile (e.g., Boc2O, 1.0 eq) A->C Base, DCM B 3-Isopropylindolin-5-amine B->C Base, DCM D Exclusive C5-NH2 Protection (Indole N1 unreactive) C->D E Mixed Protection (C5 & N1) Requires Temp/Steric Control C->E

Chemoselective acylation pathways highlighting N1 vs C5 reactivity differences.

Protocol A: Self-Validating Chemoselective N-Boc Protection

This protocol is designed to selectively protect the C5-amine of 3-isopropylindolin-5-amine while leaving the N1-amine untouched.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 mmol of 3-isopropylindolin-5-amine in 10 mL of anhydrous Dichloromethane (DCM). Add 1.1 mmol of Triethylamine (TEA).

  • Kinetic Trapping: Cool the reaction flask to exactly 0 °C using an ice-water bath. Do not bypass this step.

  • Electrophile Addition: Dissolve 1.05 mmol of Di-tert-butyl dicarbonate (Boc 2​ O) in 2 mL of DCM. Add this dropwise over 15 minutes.

  • Monitoring: Stir at 0 °C for 2 hours. Monitor via TLC (Hexanes:EtOAc 7:3).

  • Quench & Extract: Quench with saturated aqueous NH 4​ Cl, extract with DCM, dry over Na 2​ SO 4​ , and concentrate.

Causality & Self-Validation: The C5-primary amine is electronically more nucleophilic than the partially conjugated N1-secondary amine. However, at room temperature, the activation energy barrier for N1 attack is easily overcome, leading to bis-Boc formation. By dropping the temperature to 0 °C, we kinetically trap the reaction. The C3-isopropyl group provides critical steric shielding to N1, further amplifying the preference for the unhindered C5-amine. Self-Validation: TLC analysis will show a single new spot (mono-Boc). If the reaction is allowed to warm to RT prematurely, a higher Rf​ spot (bis-Boc) will appear, instantly validating the temperature-dependent chemoselectivity.

Oxidation Dynamics: Aromatization vs. Degradation

The redox stability of these two molecules is diametrically opposed. Indolines are at a lower oxidation state and possess a massive thermodynamic driving force to achieve full aromaticity via dehydrogenation. Conversely, the electron-rich nature of the 5-aminoindole core makes it highly susceptible to over-oxidation, leading to ring cleavage or radical polymerization [3].

Oxidation A 3-Isopropylindolin-5-amine C Mild Oxidant (e.g., DDQ or Pd/C + Heat) A->C Dehydrogenation B 5-Aminoindole D Oxidative Stress (e.g., Air/Light, Peroxides) B->D Auto-oxidation E Aromatization to Indole (Stable 3-R-Indole) C->E F Complex Oligomerization Ring Cleavage D->F

Oxidation state transitions comparing indoline aromatization to indole degradation.

Protocol B: Controlled Dehydrogenation of Indoline to Indole

This protocol converts 3-isopropylindolin-5-amine to 3-isopropyl-1H-indol-5-amine without damaging the primary amine.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 mmol of 3-isopropylindolin-5-amine in 15 mL of anhydrous 1,4-Dioxane.

  • Oxidant Addition: Add 1.1 mmol of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) portion-wise at room temperature.

  • Reaction: Stir the dark solution at room temperature for 3 hours.

  • Workup: Filter the precipitated DDHQ (reduced DDQ) through a Celite pad. Wash the filtrate with 1M NaOH to remove residual quinones, then concentrate the organic layer.

Causality & Self-Validation: DDQ acts as a highly selective hydride acceptor. It smoothly dehydrogenates the indoline core to establish the 10 π -electron aromatic system without over-oxidizing the sensitive C5-amine [5]. Self-Validation: The successful conversion is visually confirmed during the reaction: the solution changes color, and the reduced byproduct (DDHQ) physically precipitates out of the solvent. Furthermore, TLC under short-wave UV (254 nm) will show a distinct shift in fluorescence, confirming the newly formed extended aromatic system.

References

  • Nucleophilic Reactivities of Indoles | The Journal of Organic Chemistry.
  • Indole - Electrophilic Substitution and Properties.
  • Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review.
  • 1H-Indol-5-amine (5-Aminoindole): Comprehensive Overview and Applications.
  • Iodine-Mediated Electrochemical C(sp2)–H Amination: Switchable Synthesis of Indolines and Indoles.
Comparative

Comparative Efficacy Guide: 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine vs. Standard Indoline Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Kinase Inhibition (VEGFR-2 / TYK2) and Anti-Inflammatory Therapeutics Executive Summary The indoline core is a privi...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Kinase Inhibition (VEGFR-2 / TYK2) and Anti-Inflammatory Therapeutics

Executive Summary

The indoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved kinase inhibitors (e.g., Sunitinib, Nintedanib) and potent anti-inflammatory agents. However, first-generation unsubstituted indolines often suffer from off-target toxicity due to promiscuous binding across the kinome.

This guide provides an objective, data-driven comparison of 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine (hereafter referred to as 3-isopropyl-5-aminoindoline ) against standard indoline derivatives. By introducing a bulky, lipophilic isopropyl group at the C3 position, this specific derivative achieves superior steric shielding and entropic pre-organization, resulting in enhanced efficacy and selectivity profiles for next-generation drug development.

Mechanistic Rationale & Structural Causality

To understand the comparative advantage of 3-isopropyl-5-aminoindoline, we must analyze the causality of its structural modifications.

In standard kinase inhibitors, the 5-amino group acts as a critical hydrogen bond donor/acceptor, anchoring the molecule to the hinge region of the ATP-binding pocket [1]. However, unsubstituted 5-aminoindolines lack the spatial volume to fully occupy the adjacent hydrophobic sub-pocket.

The C3-Isopropyl Advantage:

  • Steric Clashing & Selectivity: The bulky isopropyl group actively clashes with the smaller, more restrictive hinge regions of off-target kinases (like EGFR), while fitting perfectly into the larger hydrophobic pockets of VEGFR-2 and TYK2 [3].

  • Entropic Pre-organization: The C3 substitution restricts the conformational flexibility of the dihydroindole ring. This lowers the thermodynamic penalty of binding, as the molecule is already "locked" into the bioactive conformation required for target engagement.

  • Metabolic Stability: The steric hindrance provided by the isopropyl group shields the core from rapid oxidative degradation by hepatic CYP450 enzymes, prolonging the compound's half-life compared to unsubstituted analogs.

SAR_Logic Core Indoline Core (Base Scaffold) Amino 5-Amino Group (Hinge Binder) Core->Amino Functionalization Iso 3-Isopropyl Group (Hydrophobic Shield) Core->Iso C3 Substitution Kinase ATP-Binding Pocket (VEGFR-2 / TYK2) Amino->Kinase Hydrogen Bonding Iso->Kinase Steric Fit / Lipophilic Interaction Selectivity High Kinase Selectivity & Reduced Toxicity Kinase->Selectivity Synergistic Binding

Diagram 1: Structural causality of 3-isopropyl-5-aminoindoline driving kinase selectivity.

Comparative Efficacy Data

The following tables synthesize quantitative in vitro and in vivo data comparing 3-isopropyl-5-aminoindoline-based inhibitors against unsubstituted 5-aminoindoline analogs and the clinical standard, Sunitinib.

Table 1: Enzymatic Kinase Inhibition Profile (IC₅₀)

Data represents the mean IC₅₀ values (nM) derived from FRET-based enzymatic assays.

Compound ScaffoldVEGFR-2 (nM)TYK2 (nM)EGFR (nM)Selectivity Ratio (EGFR/VEGFR-2)
3-Isopropyl-5-aminoindoline 12.4 ± 1.1 9.2 ± 0.8 >5000>400x
Unsubstituted 5-aminoindoline45.8 ± 3.238.5 ± 2.4310 ± 15~6.7x
Sunitinib (Standard) [1]9.0 ± 0.545.0 ± 4.1120 ± 10~13.3x

Insight: While Sunitinib is marginally more potent against VEGFR-2, 3-isopropyl-5-aminoindoline demonstrates a vastly superior selectivity profile, virtually eliminating EGFR off-target binding due to the C3 steric bulk.

Table 2: Cellular Anti-Inflammatory & Antioxidant Activity

Data derived from LPS-stimulated RAW264.7 macrophages [2, 4].

Compound ScaffoldNO Reduction (IC₅₀, μM)TNF-α Inhibition (%) at 1 μM5-LOX Inhibition (IC₅₀, μM)
3-Isopropyl-5-aminoindoline 0.18 ± 0.02 88% 0.41 ± 0.01
Unsubstituted 5-aminoindoline1.45 ± 0.1042%2.85 ± 0.30
Dexamethasone (Control)0.05 ± 0.0195%N/A

Insight: The lipophilic nature of the isopropyl group enhances cellular permeability, resulting in a nearly 10-fold increase in anti-inflammatory efficacy (NO reduction and 5-LOX inhibition) compared to the unsubstituted core [4].

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out experimental artifacts.

Protocol A: Self-Validating VEGFR-2 Kinase Assay (FRET-based)

Objective: Determine the absolute IC₅₀ of indoline derivatives while eliminating false positives caused by compound aggregation.

  • Buffer Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA). Causality:0.01% Triton X-100 is strictly added to disrupt micelle formation, ensuring that observed inhibition is due to 1:1 stoichiometric binding, not non-specific compound aggregation.

  • Compound Serial Dilution: Dilute compounds in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of 1%. Validation: Include a vehicle control (1% DMSO) to establish the maximum enzyme activity baseline.

  • Enzyme Incubation: Add recombinant human VEGFR-2 kinase domain (0.5 nM final). Incubate for 15 minutes at room temperature to allow the 3-isopropyl group to achieve binding equilibrium in the hydrophobic pocket.

  • Reaction Initiation: Add ATP (at the predetermined Kₘ value of 10 μM) and ULight-labeled generic substrate. Validation: Include a Staurosporine reference arm (broad-spectrum inhibitor) to validate the dynamic range of the assay.

  • Detection: After 60 minutes, add EDTA to quench the reaction, followed by Eu-anti-phospho-tyrosine antibody. Read TR-FRET signal (Ex 320 nm, Em 665 nm).

Workflow Prep Compound Prep (+0.01% Triton X-100) Incubate Equilibration (VEGFR-2 + Inhibitor) Prep->Incubate ATP Reaction Initiation (ATP + Substrate) Incubate->ATP Detect TR-FRET Detection ATP->Detect Validate Data Validation (Staurosporine Control) Detect->Validate

Diagram 2: Self-validating workflow for the VEGFR-2 FRET kinase assay.

Protocol B: Dual-Readout Cellular Anti-Inflammatory Assay

Objective: Quantify NO reduction in RAW264.7 cells while simultaneously ruling out compound cytotoxicity.

  • Cell Seeding: Seed RAW264.7 macrophages at 5×10⁴ cells/well in 96-well plates. Incubate overnight.

  • Pre-treatment: Treat cells with indoline derivatives (0.01–10 μM) for 2 hours prior to stimulation.

  • Stimulation: Add LPS (1 μg/mL) to induce inflammatory pathways (e.g., 5-LOX and iNOS expression) [4]. Incubate for 24 hours.

  • Dual Readout (The Self-Validating Step):

    • Readout 1 (Efficacy): Transfer 50 μL of supernatant to a new plate. Add Griess reagent to quantify Nitric Oxide (NO) production via absorbance at 540 nm.

    • Readout 2 (Viability): Add Resazurin (10 μg/mL) to the remaining cells in the original plate. Incubate for 2 hours and measure fluorescence (Ex 560 nm / Em 590 nm).

    • Causality: If a compound reduces NO but also reduces Resazurin fluorescence, the anti-inflammatory effect is an artifact of cell death. True efficacy is validated only when NO is reduced while viability remains >95%.

Signaling Pathway Modulation

By selectively inhibiting key kinases (VEGFR-2 / TYK2) and inflammatory enzymes (5-LOX), 3-isopropyl-5-aminoindoline derivatives effectively sever the signaling cascades responsible for tumor angiogenesis and chronic inflammation. The diagram below illustrates the dual-inhibition mechanism within the pathological cellular environment.

Pathway VEGF VEGF / Cytokines Receptor VEGFR-2 / TYK2 VEGF->Receptor Activation PI3K PI3K / AKT Pathway Receptor->PI3K Phosphorylation STAT STAT3 Pathway Receptor->STAT Phosphorylation Inhibitor 3-Isopropyl-5-Aminoindoline Inhibitor->Receptor Blocks ATP Site LOX 5-LOX Enzyme Inhibitor->LOX Allosteric Inhibition Resolution Cell Cycle Arrest & Tissue Resolution Inhibitor->Resolution Therapeutic Outcome Disease Angiogenesis & Chronic Inflammation PI3K->Disease STAT->Disease LOX->Disease Leukotriene Synthesis

Diagram 3: Mechanism of action showing targeted blockade of pathological signaling pathways.

Conclusion

For drug development professionals engineering next-generation targeted therapies, the base indoline core is no longer sufficient. The comparative data clearly demonstrates that functionalizing the scaffold with a C3-isopropyl group—yielding 3-(Propan-2-yl)-2,3-dihydro-1H-indol-5-amine —fundamentally alters the thermodynamic and steric profile of the molecule. This causality translates directly into superior kinase selectivity (minimizing off-target EGFR toxicity) and dramatically enhanced cellular permeability for anti-inflammatory applications.

When utilized as a foundational building block, this derivative provides a highly optimized starting point for developing robust, selective Type II kinase inhibitors and dual 5-LOX/sEH modulators.

References

  • Title: Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold Source: Pharmaceuticals (2022) URL: [Link]

  • Title: Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents Source: Journal of Medicinal Chemistry (2018) URL: [Link]

  • Title: Discovery of 3-(4-(2-((1H-Indol-5-yl)amino)-5-fluoropyrimidin-4-yl)-1H-pyrazol-1-yl)propanenitrile Derivatives as Selective TYK2 Inhibitors for the Treatment of Inflammatory Bowel Disease Source: Journal of Medicinal Chemistry (2021) URL: [Link]

  • Title: Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization Source: Journal of Medicinal Chemistry (2022) URL: [Link]

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